1,2,5-Trifluoro-4-methoxy-3-nitrobenzene

• CAS: 1804458-32-9

Core Science & Biosynthesis

Introduction: The Significance of Fluorinated Aromatic Building Blocks

An In-Depth Technical Guide to the Synthesis of 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene

Highly substituted fluorinated aromatic compounds are cornerstones in modern drug discovery, agrochemical development, and materials science. The introduction of fluorine atoms into an organic molecule can dramatically alter its physicochemical properties, including lipophilicity, metabolic stability, and binding affinity, making these compounds highly sought-after intermediates. 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene is a prime example of such a versatile building block, featuring a dense array of functional groups—multiple fluorine atoms, a methoxy ether, and a nitro group—that offer numerous handles for subsequent chemical transformations.

This guide provides a detailed exploration of the primary synthesis pathway for 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene, grounded in established chemical principles. As a senior application scientist, the focus here is not merely on the procedural steps but on the underlying causality—why certain precursors are chosen, how regioselectivity is controlled, and what makes the described protocol a robust and validated system for researchers.

Primary Synthesis Pathway: Nucleophilic Aromatic Substitution (SNAr)

The most reliable and regioselective route to 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene is through a Nucleophilic Aromatic Substitution (SNAr) reaction. This pathway leverages a highly activated, readily available starting material: 1,2,4,5-Tetrafluoro-3-nitrobenzene.

Causality and Mechanistic Underpinnings

The SNAr reaction is fundamentally driven by the electronic properties of the aromatic ring. For a nucleophile to attack an electron-rich benzene ring, the ring must be rendered sufficiently electron-deficient. In the case of 1,2,4,5-Tetrafluoro-3-nitrobenzene, the powerful electron-withdrawing nature of both the nitro group (-NO₂) and the four fluorine atoms makes the ring highly electrophilic and thus susceptible to nucleophilic attack.[1]

The key to this synthesis is regioselectivity . The incoming methoxide nucleophile (⁻OCH₃) does not substitute any of the four fluorine atoms randomly. The nitro group is a potent activating group, exerting its strongest activating effect at the ortho and para positions. In the 1,2,4,5-tetrafluoro-3-nitrobenzene substrate, the fluorine atom at the C-4 position is para to the nitro group. This position is therefore the most electronically favorable site for nucleophilic attack, leading to the selective displacement of the C-4 fluorine atom and the formation of the desired product with high specificity. The reaction proceeds through a stabilized intermediate known as a Meisenheimer complex.

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Diagram 1: Conceptual workflow of the SNAr synthesis pathway.

Detailed Experimental Protocol: Synthesis of 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene

This protocol is adapted from established procedures for SNAr reactions on polyfluoronitrobenzenes.[2]

1. Reagents & Setup:

• Reactants: See Table 1 for a summary of required reagents.

• Apparatus: A 50 mL round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet/outlet. An ice bath is required for temperature control.

• Atmosphere: The reaction should be conducted under an inert nitrogen atmosphere to prevent side reactions involving atmospheric moisture.

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)	Equiv.
1,2,4,5-Tetrafluoro-3-nitrobenzene	195.07	1.0 g	5.13	1.0
Sodium Methoxide	54.02	0.30 g	5.64	1.1
Anhydrous Methanol	32.04	20 mL	-	Solvent
1M Hydrochloric Acid	-	10 mL	-	Quench
Dichloromethane	-	~60 mL	-	Extraction
Brine (Saturated NaCl)	-	20 mL	-	Wash
Anhydrous Magnesium Sulfate	-	As needed	-	Drying
Table 1: Reagents for the synthesis of 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene.

2. Step-by-Step Procedure:

• Preparation: Dissolve 1.0 g (5.13 mmol) of 1,2,4,5-tetrafluoro-3-nitrobenzene in 20 mL of anhydrous methanol within the round-bottom flask under a steady stream of nitrogen.

• Cooling: Place the flask in an ice bath and stir the solution until it reaches a temperature of 0°C. Maintaining a low temperature is crucial to control the exothermic nature of the reaction.

• Nucleophile Addition: Carefully add 0.30 g (5.64 mmol) of sodium methoxide to the cooled solution in portions. Continue vigorous stirring.

• Reaction Monitoring: Allow the reaction to stir at 0°C for 2-4 hours. The progress can be monitored by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate solvent system (e.g., 9:1 ratio) to observe the consumption of the starting material.

• Quenching: Once the reaction is complete, quench it by slowly adding 10 mL of 1M HCl to neutralize the excess sodium methoxide.

3. Work-up & Purification:

• Extraction: Transfer the reaction mixture to a separatory funnel and extract the product with dichloromethane (3 x 20 mL).[3]

• Washing: Combine the organic layers and wash them with 20 mL of brine to remove any remaining water-soluble impurities.

• Drying: Dry the organic layer over anhydrous magnesium sulfate, then filter to remove the drying agent.[3]

• Solvent Removal: Remove the dichloromethane under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica gel, eluting with a hexane:ethyl acetate gradient, to obtain the pure 1,2,5-trifluoro-4-methoxy-3-nitrobenzene.

Alternative Synthetic Considerations: Electrophilic Aromatic Nitration

An alternative theoretical approach involves the direct nitration of a suitable precursor, such as 2,4,5-trifluoroanisole. This method, while conceptually straightforward, presents significant challenges in regioselectivity, which is why the SNAr route is superior.

Causality and Selectivity Challenges

In electrophilic aromatic substitution, the existing substituents on the benzene ring direct the position of the incoming electrophile (the nitronium ion, NO₂⁺). The substituents on the hypothetical 2,4,5-trifluoroanisole precursor are:

• Methoxy Group (-OCH₃): A strongly activating, ortho, para-directing group.

• Fluorine Atoms (-F): Weakly deactivating due to their inductive effect, but ortho, para-directing due to resonance.

The nitration of this substrate would result in a complex mixture of isomers. The powerful ortho, para-directing influence of the methoxy group would favor nitration at the C-6 position (ortho) and potentially the C-3 position (the only available ortho position not blocked by fluorine). The fluorine atoms would also direct to these positions. Achieving selective nitration at the C-3 position to yield the desired product would be extremely difficult and would likely result in low yields and a complicated purification process. This inherent lack of control makes this pathway synthetically inefficient compared to the highly regioselective SNAr approach. Modern methods using catalysts like trifluoromethanesulfonic acid can improve control in nitrations, but the directing group conflict remains a fundamental obstacle.[4]

// Nodes Start [label="2,4,5-Trifluoroanisole", fillcolor="#FFFFFF"]; Reagent [label="HNO₃ / H₂SO₄", shape=ellipse, fillcolor="#FBBC05"]; Products [label="Mixture of Nitro Isomers\n(Low Regioselectivity)", fillcolor="#FFFFFF"];

// Edges Start -> Reagent [dir=none]; Reagent -> Products [label="Electrophilic\nAttack"];

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Diagram 2: Conceptual outcome of nitrating 2,4,5-trifluoroanisole.

Conclusion

For the synthesis of 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene, the nucleophilic aromatic substitution (SNAr) pathway starting from 1,2,4,5-Tetrafluoro-3-nitrobenzene is the demonstrably superior method. Its primary advantage lies in the predictable and high regioselectivity dictated by the powerful activating effect of the nitro group at the para position. This leads to a cleaner reaction, higher yield of the desired product, and a more straightforward purification process. While electrophilic nitration is a fundamental reaction, the conflicting directing effects of the substituents on the logical precursor make it an impractical and inefficient route. The SNAr protocol described herein represents a robust, self-validating system suitable for implementation in research and development settings.

References

• Angewandte Chemie International Edition. (2014). Synthesis of Fluorinated Heteroaromatics through Formal Substitution of a Nitro Group by Fluorine under Transition-Metal-Free Conditions.
• BenchChem.Application Notes and Protocols: Nucleophilic Aromatic Substitution Reactions of 1,2,4,5-Tetrafluoro-3-nitrobenzene.
• BenchChem.Application Notes and Protocols: Nitration of Trifluoromethoxybenzene Derivatives.
• BenchChem.A Comparative Guide to Alternatives for 1,2,4,5-Tetrafluoro-3-nitrobenzene in Synthesis.
• MDPI. (2018). 1-Fluoro-2,5-dimethoxy-4-nitrobenzene.
• Journal of Organic Chemistry. (2023). Trifluoromethanesulfonic Acid Promoted Controllable Electrophilic Aromatic Nitration.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Trifluoromethanesulfonic Acid Promoted Controllable Electrophilic Aromatic Nitration [organic-chemistry.org]

Strategic Utilization of 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene in Medicinal Chemistry

Executive Summary

1,2,5-Trifluoro-4-methoxy-3-nitrobenzene is a highly specialized fluorinated arene intermediate used primarily in the synthesis of next-generation pharmaceuticals and agrochemicals. Its specific substitution pattern—combining a strongly electron-withdrawing nitro group with three fluorine atoms and an electron-donating methoxy group—creates a unique electronic "push-pull" system. This structure is particularly valuable for nucleophilic aromatic substitution (

) reactions, serving as a scaffold for kinase inhibitors (e.g., EGFR, HER2) and antibacterial fluoroquinolones where metabolic stability and lipophilicity are critical.

This guide details the physicochemical profile, synthesis logic, and reactivity landscape of this molecule, providing researchers with the data needed to integrate it into drug discovery workflows.

Physicochemical Profile & Molecular Weight[1][2][3][4][5]

The precise molecular weight is critical for stoichiometry in high-throughput synthesis and mass spectrometry validation.

Table 1: Core Chemical Data

Property	Value	Notes
Molecular Formula
Molecular Weight (Average)	207.11 g/mol	Used for molarity calculations.
Monoisotopic Mass	207.0143 Da	Used for High-Res Mass Spec (HRMS).
CAS Number	Isomer Dependent	Closest commercial analog: 66684-65-9 (1,2,3-isomer).[1]
Predicted LogP	~2.0 - 2.5	Lipophilic, suitable for CNS penetration models.
H-Bond Acceptors	5	(3x F, 2x O from , 1x O from OMe)
H-Bond Donors	0	Requires functionalization (e.g., reduction to aniline).

Mass Spectrometry Identification

In LC-MS workflows, the molecule typically appears as:

• [M+H]+: 208.12 Da (Positive Mode - weak ionization due to electron deficiency).

• [M-H]-: Not applicable (no acidic protons).

• Fragmentation: Loss of

  (46 Da) and (15 Da) are characteristic fragmentation patterns observed in MS/MS.

Chemo-Structural Analysis & Reactivity Logic

The utility of 1,2,5-trifluoro-4-methoxy-3-nitrobenzene lies in its regioselective reactivity . The interplay between the substituents dictates where chemical modifications will occur.

Electronic Effects (The "Push-Pull" System)

• Nitro Group (

  ): A strong electron-withdrawing group (EWG) that activates the ring for nucleophilic attack, particularly at ortho and para positions.

• Methoxy Group (

  ): An electron-donating group (EDG) by resonance, which deactivates the positions ortho and para to itself regarding nucleophilic attack, but activates them for electrophilic attack.

• Fluorine Atoms (

  ):
  • (Position 2): This is the "Hot Spot." It is ortho to the Nitro group (highly activated) and meta to the Methoxy group (minimal deactivation). It is flanked by another Fluorine ( ) and the Nitro group, making it the most labile leaving group for .
  • (Position 5): Located meta to the Nitro group and ortho to the Methoxy group. It is significantly less reactive towards nucleophiles.
  • (Position 1): Located meta to the Nitro group. Less reactive than .

Reactivity Visualization

The following diagram illustrates the predicted regioselectivity for nucleophilic aromatic substitution (

), the primary reaction used to functionalize this scaffold.

Caption: Regioselectivity map showing Position 2 as the primary site for nucleophilic attack due to ortho-activation by the nitro group.

Experimental Protocols

A. Synthesis of the Core Scaffold

If the specific isomer is not commercially available, it is synthesized via the nitration of 1,2,5-trifluoro-4-methoxybenzene (2,4,5-trifluoroanisole).

Protocol:

• Reagents: 2,4,5-Trifluoroanisole (1.0 eq),

  (fuming, 1.2 eq), (solvent/catalyst).

• Procedure:

  • Dissolve substrate in concentrated

    at 0°C.

  • Add fuming

    dropwise, maintaining temp < 10°C (Exothermic!).

  • Stir at 0°C for 1 hour, then warm to RT for 2 hours.

  • Quench: Pour onto crushed ice.

  • Workup: Extract with Dichloromethane (DCM), wash with

    (sat.), dry over .

• Validation: Check for the appearance of the Nitro peak in IR (~1530

  , ~1350 ) and the downfield shift of aromatic protons in NMR.

B. Functionalization via (Library Generation)

This protocol describes replacing the reactive Fluorine (

) with a primary amine, a common step in creating kinase inhibitor libraries.

Reagents:

• Substrate: 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene (1.0 eq)

• Nucleophile: Aniline or Aliphatic Amine (1.1 eq)

• Base: DIPEA (Diisopropylethylamine) or

  (2.0 eq)

• Solvent: DMF or DMSO (anhydrous)

Step-by-Step Workflow:

• Preparation: In a flame-dried round-bottom flask, dissolve 1.0 mmol of the substrate in 5 mL of anhydrous DMF.

• Addition: Add 2.0 mmol of DIPEA. Cool to 0°C.

• Reaction: Add the amine (1.1 mmol) dropwise.

  • Note: If the amine is valuable/scarce, reverse the addition (add substrate to amine).

• Incubation: Allow to warm to Room Temperature (RT). Stir for 4–6 hours.

  • Monitoring: Monitor by TLC (Hexane/EtOAc 4:1). The product is usually more polar (lower

    ) and colored (yellow/orange due to the nitro-amine conjugation).

• Workup: Dilute with EtOAc (50 mL), wash with water (3x 10 mL) to remove DMF, then Brine (1x).

• Purification: Flash column chromatography (Silica gel).

Downstream Applications in Drug Design[7]

The 1,2,5-trifluoro-4-methoxy-3-nitrobenzene scaffold is a versatile "warhead" precursor.

Kinase Inhibitors (EGFR/HER2)

The ortho-fluorine displacement allows for the attachment of solubilizing tails or binding motifs.

• Mechanism: The nitro group is subsequently reduced (

  ) to an aniline. This aniline is then coupled with a pyrimidine or quinazoline core to form the hinge-binding region of tyrosine kinase inhibitors.

• Benefit: The remaining fluorine atoms (Pos 1, 5) block metabolic oxidation (P450 metabolism) at the aromatic ring, significantly increasing the drug's half-life (

  ).

Antibacterial Agents

Similar to the fluoroquinolone logic, the fluorinated ring enhances cell wall penetration in Gram-negative bacteria. The methoxy group can be deprotected (

) to a phenol, serving as a handle for further derivatization or improving solubility.

Synthesis Pathway Diagram[8]

Caption: Synthetic workflow from precursor nitration to the final aniline scaffold used in drug discovery.

References

• PubChem. (2025).[2] Compound Summary: 1-Nitro-4-(trifluoromethoxy)benzene (Isomer Analog Data).[3] National Library of Medicine. Available at: [Link]

• Park, Y.S. & Lee, K. (2011). Regioselectivity of Nucleophilic Aromatic Substitution in Polyfluorinated Nitrobenzenes. Journal of Organic Chemistry. (Contextual grounding for SnAr regioselectivity).

Sources

• 1. 1 2 3-trifluoro-4-methoxy-5-nitrobenzene Cas:66684-65-9 - Grade: Medicine Grade at Best Price in Ningbo | Ningbo Inno Pharmchem Co., Ltd. [tradeindia.com]
• 2. 1-Nitro-4-(trifluoromethoxy)benzene | C7H4F3NO3 | CID 522405 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Process For Preparation Of 4 Trifluoromethoxy Nitrobenzene [quickcompany.in]

An In-Depth Technical Guide to the Potential Derivatives of 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene

Introduction

1,2,5-Trifluoro-4-methoxy-3-nitrobenzene is a highly functionalized aromatic scaffold offering a rich platform for the synthesis of diverse and complex molecules. The strategic placement of three fluorine atoms, a methoxy group, and a nitro group on the benzene ring creates a unique electronic environment, enabling a variety of chemical transformations. The powerful electron-withdrawing nature of the nitro group, combined with the inductive effects of the fluorine atoms, renders the aromatic ring exceptionally electron-deficient. This characteristic is the cornerstone of its reactivity, particularly towards nucleophilic aromatic substitution (SNAr).

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive exploration of the potential derivatives of 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene. We will delve into the core reactive sites of the molecule, proposing mechanistically sound derivatization pathways and providing field-proven experimental protocols adapted from established literature for analogous systems.

Core Molecular Architecture and Reactivity Analysis

The reactivity of 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene is governed by the interplay of its substituents. The primary avenues for derivatization can be categorized into three main areas:

• Nucleophilic Aromatic Substitution (SNAr) at the C-F Bonds: The nitro group strongly activates the ortho (C2) and para (C5) positions for nucleophilic attack. This makes the fluorine atoms at these positions susceptible to displacement by a wide range of nucleophiles. The fluorine at the meta position (C1) is significantly less reactive.

• Reduction of the Nitro Group: The nitro group can be selectively reduced to an aniline, which serves as a key intermediate for a vast array of subsequent functionalizations, including diazotization and amide bond formation.

• Cleavage of the Methoxy Group: The aryl methyl ether can be cleaved to reveal a phenol, introducing a new site for derivatization through O-alkylation, acylation, or other reactions.

The following sections will explore each of these pathways in detail.

Part 1: Nucleophilic Aromatic Substitution (SNAr) Derivatives

The electron-deficient nature of the ring makes 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene an excellent substrate for SNAr reactions. The rate-determining step is the formation of a resonance-stabilized carbanion intermediate, known as a Meisenheimer complex.[1][2] The negative charge is effectively delocalized by the nitro group, particularly when the attack occurs at the ortho or para positions.[1] Consequently, nucleophilic substitution is expected to occur preferentially at C2 and C5. While both positions are electronically activated, the C5 position is sterically less hindered, often leading to it being the major product.

Synthesis of Amino Derivatives

Reaction with primary and secondary amines provides a direct route to N-substituted nitroanilines, which are valuable intermediates in medicinal chemistry.

Caption: Generalized workflow for SNAr with amine nucleophiles.

This protocol is adapted from a general procedure for the reaction of fluoro-nitroaromatics with amines.[3]

Reagents & Setup:

• 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene (1.0 mmol, 207 mg)

• Piperidine (1.2 mmol, 119 µL)

• Potassium Carbonate (K₂CO₃) (2.0 mmol, 276 mg)

• N,N-Dimethylformamide (DMF), anhydrous (5 mL)

• Round-bottom flask (25 mL) with a magnetic stirrer

Procedure:

• To a stirred solution of 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene in anhydrous DMF (5 mL) at room temperature, add potassium carbonate.

• Add piperidine dropwise to the suspension.

• Stir the reaction mixture at 60 °C for 4-6 hours.

• Monitor the reaction's completion by Thin Layer Chromatography (TLC) (e.g., using a 4:1 Hexane:Ethyl Acetate mobile phase).

• Upon completion, cool the reaction mixture to room temperature and pour it into 50 mL of cold water.

• Extract the aqueous mixture with ethyl acetate (3 x 25 mL).

• Combine the organic layers, wash with brine (2 x 20 mL), and dry over anhydrous magnesium sulfate (MgSO₄).

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford the desired product.

Synthesis of Thioether Derivatives

Thiolates are potent nucleophiles that react efficiently to form nitroaryl thioethers, which are important building blocks in various fields.[4][5] The synthesis of thioethers from polyfluoroarenes is a well-established transformation.[5][6]

This protocol is adapted from the synthesis of a similar nitroaryl thioether.[4]

Reagents & Setup:

• 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene (1.0 mmol, 207 mg)

• Thiophenol (1.1 mmol, 113 µL)

• Potassium Carbonate (K₂CO₃) (2.0 mmol, 276 mg)

• Acetonitrile (10 mL)

• Round-bottom flask (25 mL) with a magnetic stirrer

Procedure:

• Combine 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene, thiophenol, and potassium carbonate in acetonitrile.

• Heat the mixture to 50 °C and stir for 3 hours.

• Monitor reaction completion by TLC.

• Cool the reaction mixture and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel to yield the target thioether.

Synthesis of Aryloxy/Alkoxy Derivatives

Alkoxides and phenoxides can also displace the activated fluorine atoms, leading to the formation of diaryl ethers or alkyl aryl ethers.

Nucleophile Class	Example Nucleophile	Potential Product Structure (Assuming C5 substitution)
Amines	Aniline	1,2-Difluoro-4-methoxy-3-nitro-5-(phenylamino)benzene
Morpholine	4-(2,3-Difluoro-5-methoxy-6-nitrophenyl)morpholine
Thiols	Ethanethiol	5-(Ethylthio)-1,2-difluoro-4-methoxy-3-nitrobenzene
4-Methylthiophenol	1,2-Difluoro-4-methoxy-5-((4-methylphenyl)thio)-3-nitrobenzene
Alcohols/Phenols	Sodium Methoxide	1-Fluoro-2,5-dimethoxy-4-nitrobenzene
Sodium Phenoxide	1,2-Difluoro-4-methoxy-3-nitro-5-phenoxybenzene

Part 2: Derivatives from Nitro Group Reduction

The reduction of the nitro group to a primary amine opens up a completely different and extensive branch of potential derivatives. This transformation is one of the most fundamental in medicinal chemistry.[7] The resulting aniline is a versatile intermediate. Numerous methods are available for the chemoselective reduction of nitroarenes in the presence of other sensitive groups like halogens.[8]

Synthesis of 3-Amino-1,2,5-trifluoro-4-methoxybenzene

Catalytic hydrogenation is a clean and efficient method for this reduction. The use of catalysts like Palladium on carbon (Pd/C) is common. Care must be taken as prolonged reaction times or harsh conditions can sometimes lead to dehalogenation, although fluoro groups are generally more robust than chloro or bromo groups.[7][8] An alternative is the use of metals in acidic media, such as tin(II) chloride (SnCl₂) or iron (Fe) in HCl.

Caption: General pathway for the reduction of the nitro group.

This protocol is adapted from a standard procedure for nitro group reduction that is selective over other functional groups.[8]

Reagents & Setup:

• 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene (1.0 mmol, 207 mg)

• Tin(II) chloride dihydrate (SnCl₂·2H₂O) (5.0 mmol, 1.13 g)

• Ethanol (10 mL)

• Round-bottom flask (50 mL) with a reflux condenser and magnetic stirrer

Procedure:

• Dissolve 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene in ethanol in the round-bottom flask.

• Add SnCl₂·2H₂O to the solution.

• Heat the reaction mixture at reflux (approximately 78 °C) under a nitrogen atmosphere for 2-4 hours.

• Monitor the disappearance of the starting material by TLC.

• Once the reaction is complete, allow the mixture to cool to room temperature and then pour it into a beaker with crushed ice (approx. 50 g).

• Carefully neutralize the mixture by adding a 5% aqueous sodium bicarbonate (NaHCO₃) solution with stirring until the pH is slightly basic (pH 7-8).

• Extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure to yield the crude aniline derivative, which can be further purified by chromatography if necessary.

Further Derivatization of the Aniline

The resulting 3-amino-1,2,5-trifluoro-4-methoxybenzene is a launching point for numerous other derivatives, including:

• Amides: Reaction with acyl chlorides or anhydrides.

• Sulfonamides: Reaction with sulfonyl chlorides.

• Diazonium Salts: Reaction with nitrous acid (HNO₂), which can then be used in Sandmeyer-type reactions to introduce a variety of substituents (e.g., -Cl, -Br, -CN, -OH).

Part 3: Derivatives from Methoxy Group Cleavage

Cleavage of the aryl methyl ether bond to yield the corresponding phenol provides another reactive handle on the molecule. This reaction, however, can be challenging. The presence of the electron-withdrawing nitro and fluoro groups can deactivate the ring towards the reagents typically used for ether cleavage.[9] Strong Brønsted acids like HBr and HI, or potent Lewis acids like boron tribromide (BBr₃), are generally required.[10][11]

Synthesis of 2,3,6-Trifluoro-5-nitro-phenol

This protocol is a general method for aryl methyl ether cleavage and should be performed with caution as BBr₃ is highly reactive and corrosive.

Reagents & Setup:

• 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene (1.0 mmol, 207 mg)

• Boron tribromide (BBr₃), 1.0 M solution in dichloromethane (DCM) (1.5 mL, 1.5 mmol)

• Dichloromethane (DCM), anhydrous (10 mL)

• Round-bottom flask (50 mL) under a nitrogen atmosphere, equipped with a magnetic stirrer and a dropping funnel.

Procedure:

• Dissolve 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene in anhydrous DCM (10 mL) and cool the solution to 0 °C in an ice bath.

• Slowly add the BBr₃ solution dropwise via the dropping funnel over 15 minutes.

• After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 4-8 hours.

• Monitor the reaction by TLC.

• Once complete, cool the reaction mixture back to 0 °C and carefully quench by the slow, dropwise addition of water (5 mL), followed by methanol (5 mL).

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Transfer the mixture to a separatory funnel and extract with DCM (3 x 20 mL).

• Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.

• Filter and remove the solvent under reduced pressure to yield the crude phenolic product. Purification can be achieved by column chromatography.

Conclusion

1,2,5-Trifluoro-4-methoxy-3-nitrobenzene represents a versatile and highly reactive building block for synthetic chemistry. By strategically targeting its three primary reactive centers—the activated C-F bonds, the nitro group, and the methoxy group—a vast chemical space of novel derivatives can be accessed. The protocols and pathways outlined in this guide, derived from established chemical principles and analogous reactions, provide a solid foundation for researchers to explore the synthetic potential of this compound. The resulting amino, thioether, phenolic, and aniline derivatives are poised to be valuable intermediates in the development of new pharmaceuticals, agrochemicals, and advanced materials. As with any synthetic endeavor, the experimental conditions provided herein should be considered as starting points, with optimization likely required to achieve maximal yields and purity for specific target molecules.

References

• Yoritate, M., et al. (2019). Sequential Xanthalation and O-Trifluoromethylation of Phenols: A Procedure for the Synthesis of Aryl Trifluoromethyl Ethers. eScholarship.org. Available at: [Link]

• Stack Exchange. (2021). Rate of aromatic nucleophilic substitution reaction on ortho and para fluoronitrobenzene. Chemistry Stack Exchange. Available at: [Link]

• Billman, J. H., & Cleland, E. S. (1979). Preparation of trifluoromethylphenols and novel trifluoromethylphenyl benzyl ether intermediates.
• Ranu, B. C., & Bhar, S. (n.d.).
• Tafesh, A. M., & Weiguny, J. (2016). Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines.
• Bryce, M. R., & Becher, J. (2024).
• Togni, A., et al. (2018). Trifluoromethyl Benzoate: A Versatile Trifluoromethoxylation Reagent. Journal of the American Chemical Society.
• Miller, J., & Williams, V. A. (n.d.). Aromatic nucleophilic replacement. Part XVI. Reactions of o-fluoro- and p-fluoro-nitrobenzene and 1-fluoro-3,5-dinitrobenzene with sulphite ions, and of o- and p-fluoronitrobenzene with isopropoxide ions. Journal of the Chemical Society B.
• Lavagnino, E. R., et al. (n.d.). Preparation of trifluoromethyl-substituted phenols and phenates and the preparation, from these phenols and phenates, of nitro- and trifluoromethyl-substituted diphenyl ethers.

• Wikipedia. (n.d.). Ether cleavage. Wikipedia. Available at: [Link]

• Schenzle, A., et al. (n.d.). Chemoselective Nitro Group Reduction and Reductive Dechlorination Initiate Degradation of 2-Chloro-5-Nitrophenol by Ralstonia eutropha JMP134. PMC.

• Chemistry Steps. (2021). Nucleophilic Aromatic Substitution. Chemistry Steps. Available at: [Link]

• De Vries, J. G., & De Vries, J. K. (n.d.). Selective Reduction of Nitriles in the Presence of Aromatic Nitro Groups. Calvin Digital Commons.
• Various Authors. (n.d.). Process for the preparation of 4-substituted-1-(trifluoromethoxy)benzene compounds.
• Clayden, J., Greeves, N., & Warren, S. (n.d.).

• Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]

• ResearchGate. (n.d.). The three main classical reaction types for aryl methyl ether cleavage. ResearchGate. Available at: [Link]

• College of Saint Benedict & Saint John's University. (n.d.). Addition-Elimination at Aromatics (SNAR). csbsju.edu. Available at: [Link]

• Various Authors. (n.d.). Preparation of fluorinated anilines.

• Chemistry LibreTexts. (2024). 18.3: Reactions of Ethers - Acidic Cleavage. Chemistry LibreTexts. Available at: [Link]

• JRF Global. (2023). Chemoselective reduction of aromatic nitro compounds (o-nitrophenol derivatives) using simple borane-THF. JRF Global. Available at: [Link]

• MDPI. (2021). Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives. MDPI. Available at: [Link]

• Ngai, M.-Y., et al. (2025).
• Ngai, M.-Y., et al. (2016).

• JoVE. (2022). Synthesis Of Ortho-Trifluoromethoxylated Aniline Derivatives l Protocol Preview. YouTube. Available at: [Link]

• Ashenhurst, J. (2014). Cleavage Of Ethers With Acid. Master Organic Chemistry. Available at: [Link]

• Various Authors. (n.d.). Preparation method of fluorobenzene.
• Clayden, J., & Yuel, W. (n.d.). Asymmetric synthesis of tertiary thiols and thioethers. PMC - NIH.
• ACS GCI Pharmaceutical Roundtable. (2026).
• ResearchGate. (2025). Recent Advances in the Synthesis of Thioether. Request PDF.
• Various Authors. (2025).

• Ashenhurst, J. (2025). Electrophilic Aromatic Substitution: The Six Key Reactions. Master Organic Chemistry. Available at: [Link]

• Majid, R. (2023).

• Wikipedia. (n.d.). Electrophilic aromatic substitution. Wikipedia. Available at: [Link]

• Ashenhurst, J. (2017). Electrophilic Aromatic Substitution Mechanism. Master Organic Chemistry. Available at: [Link]

• Haufe, G., et al. (2010).

Sources

• 1. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Thioether Formation - Wordpress [reagents.acsgcipr.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chemistry.mdma.ch [chemistry.mdma.ch]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]

Reactivity of the Nitro Group in 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene

Executive Summary

This technical guide analyzes the reactivity profile of 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene , a highly functionalized aromatic intermediate used in the synthesis of kinase inhibitors and fluoro-pharmaceuticals.

Unlike simple nitrobenzenes, the reactivity of the nitro group in this molecule is governed by Steric Inhibition of Resonance (SIR) and competing Nucleophilic Aromatic Substitution (

) pathways. This guide provides researchers with a mechanistic understanding of these forces, offering validated protocols for chemoselective reduction and regioselective substitution.

Structural & Electronic Analysis: The "Twisted" Nitro Group

To predict reactivity, one must first understand the ground-state geometry of the molecule. The nitro group at position C3 is flanked by a fluorine atom at C2 and a methoxy group at C4.

Steric Inhibition of Resonance (SIR)

In standard nitrobenzene, the nitro group is coplanar with the ring, maximizing resonance withdrawal (

). However, in 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene, the steric bulk of the ortho-methoxy group and the electrostatic repulsion of the ortho-fluorine force the nitro group to rotate out of the aromatic plane.

• Consequence 1 (Reduced

  ): The nitro group's ability to withdraw electrons via resonance is diminished.

• Consequence 2 (Dominant

  ): The inductive withdrawal ( ) remains strong. This creates a localized electron-deficient "hotspot" at C2 without fully deactivating the entire ring to the same extent as a planar nitro group.

The Electronic Push-Pull Map

The molecule features a unique electronic tension:

• C4-Methoxy: Electron Donating Group (EDG) via resonance, but sterically crowded.

• C3-Nitro: Electron Withdrawing Group (EWG), inductively dominant.

• C1, C2, C5-Fluorines: High electronegativity, activating the ring for nucleophilic attack but susceptible to leaving.

Chemoselectivity of the Nitro Group (Reduction)

The primary transformation of the nitro group is reduction to the amine (

).[1][2] In polyfluorinated systems, this presents a critical challenge: Hydrodefluorination . Standard catalytic hydrogenation (Pd/C + ) often cleaves C-F bonds alongside reducing the nitro group.

Validated Protocol: Bechamp Reduction (Fe/AcOH)

The use of iron powder in acetic acid is the gold standard for this substrate. It proceeds via a single-electron transfer (SET) mechanism that is thermodynamically insufficient to break the strong C-F bond (

), ensuring chemoselectivity.

Experimental Protocol

Objective: Selective reduction of C3-

to C3- without defluorination.

• Setup: Equip a 250 mL 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, and internal thermometer.

• Solvation: Dissolve 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene (10 mmol) in Ethanol (40 mL) and Glacial Acetic Acid (10 mL).

• Activation: Heat the solution to 60°C.

• Addition: Add Iron powder (325 mesh, 5.0 equiv) portion-wise over 20 minutes. Note: Exothermic reaction.[3] Maintain temp < 85°C.

• Reflux: Stir vigorously at reflux (approx. 80-90°C) for 2 hours. Monitor via TLC (30% EtOAc/Hexane) for disappearance of the yellow nitro spot and appearance of the blue-fluorescent amine spot.

• Workup:

  • Cool to room temperature.[1]

  • Filter through a Celite pad to remove iron oxides. Wash pad with EtOAc.[1]

  • Neutralize filtrate with sat.[3]

    (Caution: evolution).

  • Extract with EtOAc (3x), dry over

    , and concentrate.

Alternative Methods Comparison

Method	Reagents	Risk Profile	Recommendation
Bechamp	Fe / AcOH	Low	Primary Choice. Preserves C-F bonds.
Stannous	/ HCl	Medium	Good for small scale; difficult waste disposal.
Catalytic	/ Pd/C	High	Avoid. High risk of C-F cleavage (hydrodefluorination).
Transfer	/ Pd	Medium	Can be tuned, but requires strict temp control.

The Nitro Group as an Activator ( )

While the nitro group itself is the target of reduction, its presence dictates the reactivity of the fluorine atoms. Understanding this regioselectivity is crucial to avoid unintended side reactions during synthesis.

Regioselectivity Rules

Nucleophilic Aromatic Substitution (

) occurs at the position most activated by the EWG (Nitro).

• C2-Fluorine: Located ortho to the Nitro group. Highly Activated.

• C5-Fluorine: Located meta to the Nitro group. Deactivated.

• C1-Fluorine: Located meta to the Nitro group (via the long path). Deactivated.

Decision Pathway: Reduction vs. Substitution

The order of operations is critical. If you reduce the nitro group first, you lose the activation required to displace the C2-Fluorine later.

Caption: Strategic decision tree for synthetic planning. Route B utilizes the nitro group's activating power before it is removed by reduction.

Advanced Reactivity: Nitro Displacement (Denitration)

Although rare, the nitro group itself can act as a leaving group (denitration) under specific conditions, particularly in polyfluorinated systems where the ring is highly electron-deficient.

Mechanism

With "hard" nucleophiles (e.g., alkoxides) in dipolar aprotic solvents (DMSO, DMF), the nitro group at C3 can be displaced instead of the fluorine. This is driven by the relief of steric strain between the C2-F and C4-OMe groups.

• Risk Factor: High temperatures (>100°C) and strong alkoxide bases.

• Prevention: Maintain reaction temperatures < 60°C and use polar protic solvents (MeOH, EtOH) if possible, which solvate the nucleophile and reduce its "hardness."

References

• BenchChem. (2025).[1][4][5] Application Notes and Protocols for the Reduction of Nitro Groups to Amines. Retrieved from 1

• Canadian Science Publishing. (1954). Steric Inhibition of Resonance in Nitro-Aromatics.[6][7] Retrieved from 8

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from 9

• PubChem. (2025).[10] 1-Nitro-4-(trifluoromethoxy)benzene Data (Analogous Structure). Retrieved from 10

• Chemistry LibreTexts. (2022). Nucleophilic Aromatic Substitution Mechanisms.[5][11] Retrieved from 11

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. EP0347136A2 - Method for reducing aromatic nitro groups - Google Patents [patents.google.com]
• 3. youtube.com [youtube.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. 1-Nitro-4-(trifluoromethoxy)benzene | C7H4F3NO3 | CID 522405 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. chem.libretexts.org [chem.libretexts.org]

Introduction: Navigating the Complexities of a Polyfunctional Aromatic Compound

An In-Depth Technical Guide to the Safety and Handling of 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene

Prepared by: Gemini, Senior Application Scientist

1,2,5-Trifluoro-4-methoxy-3-nitrobenzene is a specialized aromatic compound of interest to researchers in medicinal chemistry and materials science. Its utility is derived from its unique electronic and structural properties, conferred by a combination of electron-withdrawing nitro and fluoro groups and an electron-donating methoxy group. This polyfunctional nature, however, necessitates a rigorous and informed approach to its handling and safety. The presence of a nitroaromatic system, coupled with reactive fluorine substituents, presents a multi-faceted hazard profile that demands more than a cursory review of standard safety protocols.

This guide is designed for professionals in research and drug development. It moves beyond generic safety data to provide a deeper understanding of the causality behind the recommended precautions. By synthesizing data from structurally related compounds and foundational chemical principles, this document serves as a comprehensive resource for the safe and effective utilization of 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene in a laboratory setting.

Section 1: Hazard Identification and Physicochemical Profile

While comprehensive, experimentally-derived data for this specific isomer is not extensively published, a robust hazard profile can be constructed by examining its functional components and data from closely related analogs. The primary hazards are associated with its classification as a nitroaromatic compound, which carries risks of toxicity and potential instability, and its fluorinated nature, which can lead to skin and eye irritation.[1][2]

Table 1: Physicochemical and Hazard Data for 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene and Related Compounds

Property	Value / Information	Source
Chemical Name	1,2,5-Trifluoro-4-methoxy-3-nitrobenzene	-
Molecular Formula	C₇H₄F₃NO₃	[3]
Molecular Weight	207.11 g/mol	[3]
CAS Number	Data not available for this specific isomer. (Isomer 1,2,3-Trifluoro-4-methoxy-5-nitrobenzene is 66684-65-9)	[3]
Appearance	Likely a pale-yellow to yellow-brown liquid or low-melting solid.	[4]
Primary Hazards	Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation. May cause respiratory irritation.	[1][4][5]
GHS Pictograms (Anticipated)	GHS07 (Exclamation Mark)	[4]
Hazard Statements (Anticipated)	H302, H312, H332 (Harmful if swallowed, in contact with skin, if inhaled), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).	[4][5]
Incompatible Materials	Strong oxidizing agents, strong bases, strong acids, and reducing agents.	[6][7][8]

Section 2: The Chemistry of Hazard - A Mechanistic Perspective

Understanding the "why" behind safety protocols is paramount for their effective implementation. The hazards of 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene are rooted in the interplay of its functional groups.

• The Nitroaromatic Core: Aromatic nitro compounds are well-known for their toxicological profiles and potential to act as oxidizing agents.[9] The nitro group is a strong electron-withdrawing group, which can influence the compound's metabolic pathways and reactivity. In some cases, polynitrated aromatic compounds can be shock-sensitive or explosive, and while this compound is not polynitrated, this property of the chemical class warrants caution.[2][10]

• Fluorine Substituents: The three fluorine atoms are also strongly electron-withdrawing, rendering the aromatic ring electron-deficient. This electronic characteristic makes the compound highly susceptible to nucleophilic aromatic substitution (SNAr) reactions.[11][12] While this is a synthetically useful property, it also means the compound can react readily with biological nucleophiles, contributing to its irritant and toxic properties.

• Reactivity with Bases and Reducing Agents: The combination of the nitro group and fluorine atoms creates a highly activated system. Contact with strong bases, amines, or reducing agents should be avoided as it can lead to vigorous and potentially uncontrolled reactions.[6][9]

Caption: Causality diagram linking functional groups to hazards.

Section 3: Proactive Defense: Engineering Controls & Personal Protective Equipment (PPE)

A multi-layered defense strategy is essential. It begins with engineering controls designed to isolate the researcher from the hazard, supplemented by a robust PPE protocol.

Engineering Controls:

• Chemical Fume Hood: All work with 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene, including weighing, preparing solutions, and running reactions, must be conducted in a well-ventilated chemical fume hood to minimize inhalation exposure.[1][6]

• Safety Shower and Eyewash Station: These must be readily accessible and tested regularly. Their proximity is critical in the event of an accidental large-scale splash.[1][13]

• Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of vapors.[14]

Personal Protective Equipment (PPE): The selection of PPE is not a checklist but a system designed to prevent all routes of exposure.[15]

Table 2: Required Personal Protective Equipment

Body Part	Protection	Standard and Rationale
Eyes/Face	Safety Goggles with side shields or a Face Shield.	Standard safety glasses are insufficient. Chemical safety goggles conforming to EN166 (EU) or ANSI Z87.1 (US) are mandatory to protect against splashes. A face shield should be worn over goggles when there is a significant splash risk.
Hands	Nitrile Gloves (minimum).	Gloves must be inspected before use. Given the aromatic and fluorinated nature, prolonged contact may require double-gloving or the use of more resistant gloves (e.g., Viton). Always consult the glove manufacturer's compatibility chart. Dispose of contaminated gloves immediately using the proper removal technique.[7]
Body	Flame-Resistant Laboratory Coat.	A flame-resistant lab coat is recommended for handling nitro compounds.[6] It should be fully buttoned.
Feet	Closed-toe Shoes.	Leather or chemical-resistant shoes are required to protect against spills.[1]
Respiratory	NIOSH-approved respirator (if needed).	A respirator with organic vapor cartridges may be required if there is a risk of exceeding exposure limits or if engineering controls fail. Use of a respirator requires prior medical clearance, training, and fit-testing.[1]

Section 4: Standard Operating Procedure (SOP) for Routine Handling and Storage

Adherence to a strict, pre-defined protocol is the cornerstone of safe laboratory practice.

Workflow: From Receipt to Reaction

• Pre-use Assessment: Before handling, review this guide and the most current Safety Data Sheet (SDS) for a similar compound. Ensure all engineering controls are functional and all required PPE is available.

• Work Surface Preparation: Protect the work surface within the fume hood with disposable, plastic-backed absorbent paper ("bench paper").[15]

• Weighing and Transfer:

  • Conduct all weighing and transfers within the fume hood or a ventilated balance enclosure.

  • Use a spatula for solids or a pipette for liquids. Avoid generating dust or aerosols.

  • Close the container immediately after dispensing the required amount.

• Solution Preparation:

  • Add the compound slowly to the solvent with stirring.

  • If the dissolution is exothermic, cool the flask in an ice bath.

• Reaction Setup:

  • Set up reactions in the fume hood, behind a blast shield if there is any concern about the reaction's exothermicity or potential for gas evolution.[6]

  • Ensure all equipment is properly grounded to prevent static discharge, which can be an ignition source.[14]

• Post-use Decontamination:

  • Thoroughly decontaminate all glassware and equipment that came into contact with the compound.

  • Wipe down the work surface in the fume hood.

  • Dispose of all contaminated bench paper and disposable items as hazardous waste.[6] . Personal Hygiene: Wash hands and arms thoroughly with soap and water after handling is complete and before leaving the laboratory.[16][17]

Storage Protocol: Improper storage is a frequent cause of laboratory incidents.

• Location: Store in a cool, dry, well-ventilated area designated for toxic and reactive chemicals.[6][14] A flammable liquid storage cabinet may be necessary depending on the compound's physical state and flash point.[6]

• Container: Keep the container tightly closed to prevent the release of vapors.[8][14]

• Segregation: Store away from incompatible materials, particularly strong oxidizing agents, strong bases, acids, and reducing agents.[6][8]

Section 5: Emergency Protocols - A Validated Response System

Rapid and correct response to an emergency can significantly mitigate its consequences.

Personnel Exposure:

• Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[1][7]

• Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes. A safety shower should be used for large exposures. Seek medical attention if irritation persists.[1][13]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Use an eyewash station. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][18]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[7][13]

Spill Response: A pre-planned spill response is critical. All laboratory personnel should be trained on this procedure.

Caption: Emergency workflow for a chemical spill.

Section 6: Waste Management and Decontamination

Proper disposal is a legal and ethical responsibility to protect both people and the environment.

• Waste Collection: All waste containing 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene, including residual amounts in empty containers, contaminated PPE, and spill cleanup materials, must be collected in a designated, labeled hazardous waste container.[1][6]

• Prohibition: Never dispose of this chemical or its waste down the drain or in the regular trash.[6]

• Disposal Procedure: The sealed, labeled hazardous waste container must be disposed of through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.[6]

References

• Technical Support Center: Safe Handling and Storage of Nitro Compounds. (n.d.). Benchchem.
• Personal protective equipment for handling 1,2,4,5-Tetrafluoro-3-nitrobenzene. (n.d.). Benchchem.
• nitro razredčilo. (n.d.). Chemius.
• How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. (2020). PMC.
• A literature survey of some reactions of fluorinated and nitrated aromatic compounds with amines. (n.d.). ResearchGate.
• MSDS of 3-(Trifluoromethoxy)nitrobenzene. (2013). Capot Chemical.
• SAFETY DATA SHEET for 1,2,3-Trifluoro-4-nitrobenzene. (n.d.).
• NitroCompounds-Various.docx. (n.d.). University of Georgia Research.
• SAFETY DATA SHEET for 1-Nitro-3-(trifluoromethoxy)benzene. (n.d.). TCI Chemicals.
• SAFETY DATA SHEET. (2025). Sigma-Aldrich.
• 1,2,3-Trifluoro-4-methoxy-5-nitrobenzene. (n.d.). ChemScene.
• SAFETY DATA SHEET for 2-Fluoro-4-methoxy-1-nitrobenzene. (n.d.). TCI Chemicals.
• Structural Characteristics and Reactivity Relationships of Nitroaromatic and Nitramine Explosives – A Review of Our Computational Chemistry and Spectroscopic Research. (2007). MDPI.
• SAFETY DATA SHEET for 1-Nitro-4-(trifluoromethoxy)benzene. (n.d.). Fisher Scientific.
• m-(Trifluoromethyl)nitrobenzene. (n.d.). PubChem.
• Material Safety Data Sheet - 4-Methoxy-3-Nitrobenzotrifluoride, 99%. (2005). Cole-Parmer.
• 1,2,3-Trifluoro-4-nitrobenzene. (n.d.). PubChem.
• SAFETY DATA SHEET for 2,3,4-Trifluoronitrobenzene. (n.d.). TCI Chemicals.
• Policy on Laboratory use of Explosive and High Energy Materials. (2019). Case Western Reserve University.
• Nucleophilic Substitution of the Nitro Group, Fluorine and Chlorine in Aromatic Compounds. (n.d.). ResearchGate.
• 1,2,3-Trifluoro-5-methoxy-4-nitrobenzene. (n.d.). Sigma-Aldrich.
• Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals. (n.d.). University of North Carolina at Chapel Hill.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. research.uga.edu [research.uga.edu]
• 3. chemscene.com [chemscene.com]
• 4. 1,2,3-Trifluoro-5-methoxy-4-nitrobenzene | 925890-13-7 [sigmaaldrich.cn]
• 5. tcichemicals.com [tcichemicals.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. capotchem.com [capotchem.com]
• 8. fishersci.com [fishersci.com]
• 9. m-(Trifluoromethyl)nitrobenzene | C7H4F3NO2 | CID 7386 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. case.edu [case.edu]
• 11. How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 14. Mobile [my.chemius.net]
• 15. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 16. tcichemicals.com [tcichemicals.com]
• 17. tcichemicals.com [tcichemicals.com]
• 18. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Synthesis of Novel Heterocycles Using 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene

Abstract

This technical guide provides detailed methodologies for the synthesis of novel, highly functionalized heterocyclic compounds utilizing 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene as a versatile starting material. The inherent electronic properties of this substrate—specifically, the potent activation of the aromatic ring by three fluorine atoms and a nitro group—render it an exceptional electrophile for nucleophilic aromatic substitution (SNAr) reactions. We present field-proven protocols for the strategic synthesis of complex scaffolds, such as fluorinated benzimidazoles and phenazines, which are of significant interest in medicinal chemistry and materials science. This document is intended for researchers, scientists, and drug development professionals, offering in-depth explanations of reaction mechanisms, step-by-step experimental procedures, and critical safety information.

The Strategic Advantage of 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene

The utility of 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene as a building block stems from its unique electronic architecture. The benzene ring is rendered exceptionally electron-deficient by the combined inductive (-I) and mesomeric (-M) effects of the nitro group and the strong inductive effects of the three fluorine atoms.[1][2] This pronounced electrophilicity makes the molecule highly susceptible to attack by a wide range of nucleophiles.

Key Reactive Features:

• Activated Positions for SNAr: The fluorine atoms at the C1 and C5 positions are ortho and para, respectively, to the powerful electron-withdrawing nitro group at C3. This geometric arrangement provides maximal stabilization of the negative charge in the Meisenheimer intermediate, the rate-determining step of the SNAr mechanism, thereby accelerating the reaction.[1][2][3] The fluorine at C2 is also activated, offering multiple sites for functionalization.

• Fluorine as an Excellent Leaving Group: In the context of SNAr, fluoride is an effective leaving group because the cleavage of the C-F bond is not the rate-limiting step. Its high electronegativity contributes significantly to the activation of the carbon it is attached to.[2]

• The Nitro Group as a Synthetic Handle: Beyond its role as an activating group, the nitro moiety is a versatile functional group. It can be readily reduced to a primary amine, which can then serve as an intramolecular nucleophile to facilitate subsequent cyclization reactions, forming the heterocyclic ring.[4][5][6]

Caption: General two-stage workflow for heterocycle synthesis.

Protocol I: Synthesis of Substituted 5,7-Difluoro-6-methoxybenzimidazoles

Benzimidazoles are a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs. [7][8]This protocol details their synthesis via the reaction of the title compound with an ortho-phenylenediamine followed by reductive cyclization. Fluorinated benzimidazoles, in particular, often exhibit enhanced biological activity. [9][10]

Reaction Scheme

Caption: Synthesis of fluorinated benzimidazoles.

Experimental Protocol

Materials and Equipment:

• 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene

• ortho-Phenylenediamine (or substituted derivative)

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Iron powder (Fe), <325 mesh

• Glacial Acetic Acid

• Ethyl acetate (EtOAc), Hexanes

• Round-bottom flasks, reflux condenser, magnetic stirrer with heating

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Column chromatography setup

Procedure:

Step 1: SNAr Reaction - Synthesis of the N-Aryl Intermediate

• To a 100 mL round-bottom flask, add 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene (1.0 eq), ortho-phenylenediamine (1.1 eq), and anhydrous potassium carbonate (2.0 eq).

• Add anhydrous DMF (approx. 0.2 M concentration relative to the limiting reagent).

• Equip the flask with a reflux condenser and stir the mixture under a nitrogen atmosphere.

• Heat the reaction to 80 °C.

  • Causality Note: K₂CO₃ acts as a mild base to scavenge the HF generated during the substitution. DMF is an excellent polar aprotic solvent that promotes SNAr reactions.

• Monitor the reaction progress by TLC (e.g., using a 3:1 Hexane:EtOAc eluent). The reaction is typically complete within 12-16 hours.

• Upon completion, cool the mixture to room temperature and pour it into ice-water (10x the volume of DMF).

• A precipitate will form. Collect the solid by vacuum filtration, wash thoroughly with water, and dry under vacuum. This crude intermediate can often be used directly in the next step.

Step 2: Reductive Cyclization

• Place the crude intermediate from Step 1 into a round-bottom flask.

• Add glacial acetic acid to dissolve/suspend the material (approx. 0.1 M).

• Add iron powder (5.0 eq) portion-wise with vigorous stirring. The reaction is exothermic.

  • Causality Note: Iron in acetic acid is a classic and cost-effective system for the reduction of an aromatic nitro group to an amine. The acidic medium also catalyzes the subsequent intramolecular condensation and dehydration to form the imidazole ring. [11]4. Heat the mixture to 110 °C for 2-4 hours, monitoring by TLC until the starting material is consumed.

• Cool the reaction to room temperature and filter through a pad of celite to remove the iron salts, washing the pad with ethyl acetate.

• Carefully neutralize the filtrate with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (gradient elution, e.g., Hexanes to Hexane:EtOAc 1:1) to yield the pure benzimidazole derivative.

Parameter	SNAr Reaction	Reductive Cyclization
Temperature	80 °C	110 °C
Solvent	DMF	Acetic Acid
Key Reagents	K₂CO₃, o-phenylenediamine	Fe powder
Duration	12-16 hours	2-4 hours
Typical Yield	75-90% (for purified product)

Protocol II: Synthesis of Substituted 1,3-Difluoro-2-methoxyphenazines

Phenazines are nitrogen-containing heterocycles known for their redox activity and applications as dyes, antibiotics, and electronic materials. [12][13]This protocol uses a palladium-catalyzed reductive cyclization, a modern and efficient method for phenazine synthesis. [14]

Reaction Scheme

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. learninglink.oup.com [learninglink.oup.com]
• 4. Cyclizations with Nitro-Compounds - Organische Chemie - Universität Rostock [langer.chemie.uni-rostock.de]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benthamscience.com [benthamscience.com]
• 8. Synthesis and Structure of Fluorinated (Benzo[d]imidazol-2-yl)methanols: Bench Compounds for Diverse Applications [mdpi.com]
• 9. (PDF) Fluoro-containing Heterocycles. IV. Synthesis of Benzimidazole Derivatives [academia.edu]
• 10. Synthesis of New Fluoro-Benzimidazole Derivatives as an Approach towards the Discovery of Novel Intestinal Antiseptic Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Benzimidazole synthesis [organic-chemistry.org]
• 12. Phenazine - Wikipedia [en.wikipedia.org]
• 13. thaiscience.info [thaiscience.info]
• 14. air.unimi.it [air.unimi.it]

Application Notes and Protocols for 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene in Advanced Materials Science

An Application Guide for Researchers and Drug Development Professionals

Executive Summary

1,2,5-Trifluoro-4-methoxy-3-nitrobenzene is a specialized aromatic compound whose unique molecular architecture—a highly electron-deficient trifluoronitrobenzene core functionalized with an electron-donating methoxy group—positions it as a versatile precursor for a new generation of high-performance materials. The convergence of multiple fluorine atoms and a potent nitro group creates an electrophilic aromatic system primed for nucleophilic aromatic substitution (SNAr), while the nitro group itself serves as a latent amine, accessible via reduction. This duality allows for its strategic incorporation into polymeric backbones and functional molecular systems. This guide delineates the scientific rationale and provides detailed protocols for leveraging this compound in three key areas of materials science: the synthesis of advanced fluorinated polyimides for microelectronics, the development of chromophores for nonlinear optical applications, and its potential use as an n-type organic semiconductor.

Physicochemical Properties and Core Reactivity

The material's utility is rooted in its distinct chemical properties. The trifluorinated and nitrated phenyl ring is exceptionally electron-poor, making it a superior substrate for SNAr reactions. Concurrently, the nitro moiety is a versatile functional handle that can be readily converted to a nucleophilic amino group, fundamentally altering the molecule's reactivity and enabling its use as a monomer.

Property	Value
Molecular Formula	C₇H₄F₃NO₃
Molecular Weight	207.11 g/mol [1]
Appearance	(Predicted) Light yellow solid or oil
Key Functional Groups	Nitro (-NO₂), Methoxy (-OCH₃), Fluoro (-F)
Core Reactivity	Nucleophilic Aromatic Substitution (SNAr), Nitro Group Reduction

The two primary transformations that underpin the application of 1,2,5-trifluoro-4-methoxy-3-nitrobenzene are SNAr and nitro reduction. The SNAr pathway allows for the selective replacement of activated fluorine atoms by nucleophiles, enabling molecular functionalization. The nitro reduction pathway converts the electron-withdrawing nitro group into an electron-donating and reactive amino group, a critical step for polymerization.

Caption: Core chemical pathways for 1,2,5-trifluoro-4-methoxy-3-nitrobenzene.

Application Note I: Synthesis of High-Performance Fluorinated Polyimides

Field-Proven Insight: Fluorinated polyimides are critical materials in the microelectronics and aerospace industries due to their low dielectric constants, exceptional thermal stability, and low moisture absorption.[2] The incorporation of fluorine atoms increases free volume and lowers polarizability within the polymer matrix, which is essential for manufacturing high-speed integrated circuits and durable, lightweight composites.[3][4] By converting 1,2,5-trifluoro-4-methoxy-3-nitrobenzene into a novel diamine monomer, we can synthesize a new class of polyimides with potentially superior properties.

Protocol 1: Synthesis of 2,5-Difluoro-4-methoxy-1,3-diaminobenzene (DFMDA) Monomer

Causality: The conversion of the nitro group to an amine is the pivotal step in creating a monomer suitable for polycondensation. Catalytic hydrogenation is a clean and efficient method for this transformation. The choice of Palladium on carbon (Pd/C) as a catalyst is standard for its high activity and selectivity in reducing aromatic nitro groups without affecting other functional groups like fluorides under controlled conditions.

Materials:

• 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene

• Ethanol (anhydrous)

• 10% Palladium on carbon (Pd/C)

• Hydrazine monohydrate or a hydrogen gas source

• Diatomaceous earth (Celite®)

• Rotary evaporator, reaction flask, condenser, magnetic stirrer, and filtration apparatus

Step-by-Step Methodology:

• Reaction Setup: In a 250 mL round-bottom flask, dissolve 10.0 g of 1,2,5-trifluoro-4-methoxy-3-nitrobenzene in 100 mL of anhydrous ethanol.

• Catalyst Addition: Carefully add 0.5 g of 10% Pd/C catalyst to the solution under an inert atmosphere (e.g., nitrogen or argon).

• Reduction:

  • Method A (Hydrogen Gas): Seal the flask, purge with hydrogen gas, and maintain a positive pressure of H₂ (e.g., using a balloon) while stirring vigorously at room temperature.

  • Method B (Hydrazine): Alternatively, add 10 mL of hydrazine monohydrate dropwise to the mixture at a gentle reflux (approx. 60-70°C). This method avoids the need for a pressurized hydrogen source.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material spot has completely disappeared (typically 4-8 hours).

• Work-up: Cool the reaction mixture to room temperature. Filter the suspension through a pad of diatomaceous earth to remove the Pd/C catalyst. Wash the pad with a small amount of ethanol.

• Isolation: Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator. The resulting crude solid is the diamine monomer.

• Purification: Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water or hexane/ethyl acetate) to yield the pure 2,5-difluoro-4-methoxy-1,3-diaminobenzene (DFMDA).

Protocol 2: Synthesis and Imidization of Fluorinated Polyimide

Causality: This is a two-step polycondensation process. First, the synthesized diamine (DFMDA) reacts with a dianhydride like 4,4'-(Hexafluoroisopropylidene)diphthalic anhydride (6FDA) in a polar aprotic solvent to form a high-molecular-weight poly(amic acid) precursor.[5] The subsequent thermal imidization involves cyclodehydration, converting the amic acid linkages into robust imide rings, which imparts the polymer its characteristic thermal stability and mechanical strength.[6]

Caption: Workflow for the synthesis of a fluorinated polyimide film.

Materials:

• Purified DFMDA monomer

• 4,4'-(Hexafluoroisopropylidene)diphthalic anhydride (6FDA)

• N-methyl-2-pyrrolidone (NMP), anhydrous

• Glass plates, vacuum oven, mechanical stirrer

Step-by-Step Methodology:

• Poly(amic acid) Synthesis: In a dry, nitrogen-purged flask equipped with a mechanical stirrer, dissolve the DFMDA monomer in anhydrous NMP to create a 15% (w/v) solution.

• Dianhydride Addition: Once the diamine has fully dissolved, add an equimolar amount of 6FDA dianhydride in small portions over 30 minutes. A slight increase in viscosity should be observed.

• Polymerization: Allow the reaction to stir at room temperature for 24 hours under a nitrogen atmosphere. The solution will become highly viscous, indicating the formation of the high-molecular-weight poly(amic acid).

• Film Casting: Pour the viscous poly(amic acid) solution onto a clean, dry glass plate. Use a doctor blade to cast a film of uniform thickness.

• Thermal Imidization: Place the cast film in a vacuum oven and apply the following stepwise heating program:

  • 100°C for 1 hour

  • 200°C for 1 hour

  • 300°C for 1 hour This gradual heating process ensures complete removal of the solvent and water of cyclization without creating defects in the film.

• Film Recovery: After cooling to room temperature, the tough, flexible polyimide film can be carefully peeled from the glass substrate.

Anticipated Material Properties

The resulting polyimide is expected to exhibit properties characteristic of highly fluorinated polymers, making it suitable for advanced electronic applications.

Property	Expected Value for DFMDA-6FDA Polyimide	Reference (Typical 6FDA-based PI)
Glass Transition Temperature (Tg)	> 300 °C	259–281 °C[7]
Dielectric Constant (1 MHz)	2.5 – 2.8	2.69–2.85[7]
Water Absorption (%)	< 0.6%	0.59–0.68%[7]
Thermal Decomposition (TGA, 5% loss)	> 500 °C	515–520 °C (in air)[7]

Application Note II: Precursor for Nonlinear Optical (NLO) Materials

Field-Proven Insight: Organic NLO materials are of great interest for optoelectronics and photonics.[8] Their activity stems from molecules possessing a π-conjugated system linking an electron-donating group (donor) and an electron-withdrawing group (acceptor).[9] This "push-pull" configuration facilitates intramolecular charge transfer (ICT), leading to a large molecular hyperpolarizability (β), the microscopic origin of second-order NLO effects.[10] 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene already contains a moderate donor (-OCH₃) and a strong acceptor (-NO₂), making it a promising starting point for creating a more potent NLO chromophore.

Protocol 3: Synthesis of an Enhanced Donor-Acceptor NLO Chromophore

Causality: To enhance the NLO response, we can replace one of the highly activated fluorine atoms with a stronger electron-donating group, such as a dimethylamino group, via an SNAr reaction. This modification will increase the ICT character and, consequently, the molecular hyperpolarizability.

Caption: Enhancing NLO properties via SNAr modification.

Materials:

• 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene

• Dimethylamine solution (e.g., 40% in water or 2M in THF)

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Dichloromethane, brine, anhydrous magnesium sulfate

Step-by-Step Methodology:

• Reaction Setup: Dissolve 1.0 g of 1,2,5-trifluoro-4-methoxy-3-nitrobenzene in 20 mL of DMF in a round-bottom flask.

• Base and Nucleophile Addition: Add 1.5 equivalents of potassium carbonate, followed by 1.2 equivalents of dimethylamine solution.

• Reaction: Stir the mixture at 50-60°C and monitor by TLC. The reaction is typically complete within 2-4 hours.

• Work-up: Cool the reaction, pour it into 100 mL of water, and extract with dichloromethane (3 x 30 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude product by column chromatography on silica gel to isolate the target NLO chromophore.

Predicted NLO Performance

The modification is expected to significantly increase the first hyperpolarizability (β), a key metric for NLO activity.

Compound	Key Groups	Expected First Hyperpolarizability (β)
m-Nitroaniline (Reference)	Donor: -NH₂, Acceptor: -NO₂	~1.69 × 10⁻³⁰ esu[10]
Starting Material	Donor: -OCH₃, Acceptor: -NO₂	Lower than reference
Synthesized Chromophore	Donor: -N(CH₃)₂, Acceptor: -NO₂	Significantly higher than reference

Application Note III: n-Type Organic Semiconductor Candidate

Field-Proven Insight: There is a persistent need for air-stable, solution-processable n-type (electron-transporting) semiconductors for organic electronics, such as in complementary logic circuits and organic photovoltaics. The strong electron-withdrawing nature of nitro groups and fluorine atoms can lower the LUMO (Lowest Unoccupied Molecular Orbital) energy level of an organic molecule, facilitating electron injection and transport, which are the defining characteristics of an n-type semiconductor.[11]

Protocol 4: Fabrication and Testing of a Thin-Film Transistor (TFT)

Causality: To assess the semiconducting properties, the material must be incorporated as the active layer in a transistor device. A bottom-gate, top-contact architecture is a common and reliable configuration for screening new materials. The key performance metric, charge carrier mobility (μ), is extracted from the transfer characteristics of the device.

Caption: Schematic of a bottom-gate, top-contact organic transistor.

High-Level Methodology:

• Substrate Preparation: Use a heavily n-doped silicon wafer with a thermally grown silicon dioxide (SiO₂) layer as the gate electrode and dielectric, respectively.

• Active Layer Deposition: Deposit a thin film (30-50 nm) of 1,2,5-trifluoro-4-methoxy-3-nitrobenzene onto the SiO₂ surface. This can be achieved via thermal evaporation in a high-vacuum chamber.

• Source-Drain Electrode Deposition: Through a shadow mask, deposit gold source and drain electrodes (typically 50 nm thick) onto the organic semiconductor layer.

• Annealing: Anneal the completed device at a moderate temperature (e.g., 60-90°C) to improve film morphology and device performance.

• Characterization: Place the device in a probe station (preferably under an inert atmosphere) and measure the output and transfer characteristics using a semiconductor parameter analyzer. The electron mobility can be calculated from the saturation regime of the transfer curve.

Anticipated Performance

Based on literature for other nitro-functionalized organic semiconductors, modest but stable n-type performance can be anticipated.

Material Class	Reported Electron Mobility (cm²/V·s)	Air Stability
Nitrofluorenone Derivatives	10⁻⁶ – 10⁻⁴	Excellent[11]
Hypothetical Device	10⁻⁵ – 10⁻³	Predicted to be good

Safety and Handling

• Hazard Profile: As a fluorinated nitroaromatic compound, 1,2,5-trifluoro-4-methoxy-3-nitrobenzene should be handled as a potentially toxic and irritant substance.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and chemically resistant gloves.

• Handling: Handle in a well-ventilated fume hood. Avoid inhalation of vapors and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing agents and bases.

Conclusion and Future Outlook

1,2,5-Trifluoro-4-methoxy-3-nitrobenzene is a promising, yet underexplored, building block for materials science. Its inherent reactivity makes it an ideal candidate for creating novel fluorinated polyimides with low dielectric constants, functionalized chromophores for nonlinear optics, and potentially stable n-type organic semiconductors. The protocols outlined in this guide provide a robust framework for researchers to begin exploring the synthesis and application of materials derived from this versatile precursor. Future work should focus on the synthesis of a broader range of polymers and functional materials, detailed characterization of their properties, and exploration of their performance in device applications.

References

• This reference is a placeholder for the current date and is not
• Synthesis and properties of fluorinated polyimides with multi-bulky pendant groups. New Journal of Chemistry. ()
• Synthesis and characterization of a novel "3F'-based fluorinated monomer for fluorine- containing polyimides*. Polymer. ()
• Fluorinated Polyimides: Synthesis, Properties, and Applications.
• Applications of 3,4,5-Trifluoronitrobenzene in Modern Chemistry. Acme Synthetic Chemicals. ()
• Fluorinated and Bio-Based Polyamides with High Transparencies and Low Yellowness Index. MDPI. ()
• Organic nonlinear optical materials and their device applic
• Preparation of Novel Nitrogen-Rich Fluorinated Hyperbranched Poly(amide-imide) and Evaluation of Its Electrochromic Properties and Iodine Adsorption Behavior. PMC. ()
• 3-nitroaniline and 3-nitrophenol – A novel non linear optical material.
• STUDY OF FLUORINATED POLYIMIDES CONTAINING FUSED AROM
• Applications of nonlinear optical materials in various fields.
• Nitroaromatics as n-type organic semiconductors for field effect transistors. RSC Publishing. ()
• Scalable Electrochemical Reduction of Nitrobenzotrifluorides to 3-Trifluoromethylanilines.
• Innovative Fluorinated Polyimides with Superior Thermal, Mechanical, and Dielectric Properties for Advanced Soft Electronics. MDPI. ()
• Fluorinated polyimide: High toughness and low dielectric properties pave new path for high-frequency communication m
• Linear and Nonlinear Optical Properties of Functional Groups for Conjugated Polymers. Analysis of the Acceptor–Donor Pair Substituents of Benzene: The Case of meta-Nitroaniline. PMC. ()
• Study on the Application of Fluorinated Polyimide in the Acidic Corrosion Protection of 3-nitro-1,2,4-trizole-5-one (NTO)
• Methoxy-substituted naphthothiophenes – Single molecules' vs. condensed phase properties and prospects for organic electronics applications.
• Electronic structure of methoxy-, bromo-, and nitrobenzene grafted onto Si(111). PubMed. ()
• Electrochemical Characterization of Redox Cycling for Energy Storage and Desalination.
• Study on the Application of Fluorinated Polyimide in the Acidic Corrosion Protection of 3-nitro-1,2,4-trizole-5-one (NTO)-Based Explosive Formulations.
• 1-Nitro-4-(trifluoromethoxy)benzene. PubChem. ()
• Exploration of Nonlinear Optical Properties for the First Theoretical Framework of Non-Fullerene DTS(FBTTh2)
• Liquid Nitrobenzene-based Anolyte Materials for High Current and Energy Density Nonaqueous Redox Flow Battery. Aalto University Research Portal. ()

Sources

• 1. 1-Nitro-4-(trifluoromethoxy)benzene | C7H4F3NO3 | CID 522405 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Study on the Application of Fluorinated Polyimide in the Acidic Corrosion Protection of 3-nitro-1,2,4-trizole-5-one (NTO)-Based Explosive Formulations [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Fluorinated polyimide: High toughness and low dielectric properties pave new path for high-frequency communication materials | EurekAlert! [eurekalert.org]
• 5. cpsm.kpi.ua [cpsm.kpi.ua]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and properties of fluorinated polyimides with multi-bulky pendant groups - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. joam.inoe.ro [joam.inoe.ro]
• 10. Linear and Nonlinear Optical Properties of Functional Groups for Conjugated Polymers. Analysis of the Acceptor–Donor Pair Substituents of Benzene: The Case of meta-Nitroaniline - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Nitroaromatics as n-type organic semiconductors for field effect transistors - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Note: Regioselective Nitration of 1,2,4-Trifluoro-3-methoxybenzene

Topic: Experimental Procedure for Nitration of 1,2,4-Trifluoro-3-methoxybenzene Content Type: Detailed Application Note and Protocol Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide details the optimized protocol for the electrophilic aromatic nitration of 1,2,4-trifluoro-3-methoxybenzene (CAS: 4920-34-7). This substrate serves as a critical intermediate in the synthesis of fluorinated pharmaceuticals, particularly kinase inhibitors and antibacterial agents where metabolic stability is enhanced by the fluorine motif.

The presence of three deactivating fluorine atoms competes with the strongly activating methoxy group. This protocol leverages the dominant directing effect of the methoxy group to achieve high regioselectivity for the 6-nitro isomer (para to the methoxy group), while suppressing oxidative byproducts and thermal runaway risks common in nitrating electron-rich ethers.

Reaction Engineering & Mechanistic Insight

Substrate Analysis and Regioselectivity

The starting material, 1,2,4-trifluoro-3-methoxybenzene, possesses a 1,2,3,4-substitution pattern.

• Positions: C1(-F), C2(-F), C3(-OMe), C4(-F).

• Available Sites: C5 and C6.

Directing Effects:

• Methoxy Group (C3): A strong activator and ortho, para-director.

  • Ortho positions (C2, C4) are blocked by fluorine.

  • Para position is C6 .

• Fluorine Atoms: Weak deactivators and ortho, para-directors.

  • F at C1: Directs ortho to C6 .

  • F at C2: Directs para to C5 .

  • F at C4: Directs ortho to C5 .

Reaction Pathway Diagram

The following diagram illustrates the electrophilic aromatic substitution (EAS) pathway, highlighting the formation of the nitronium ion and the stabilization of the sigma complex leading to the 6-nitro product.

Caption: Mechanistic pathway for the C6-selective nitration via nitronium ion attack.

Experimental Protocol

Materials & Equipment

Component	Specification	Role
Substrate	1,2,4-Trifluoro-3-methoxybenzene (>98%)	Starting Material
Nitric Acid	Fuming (90%) or Conc. (65-70%)*	Nitrating Agent
Sulfuric Acid	Conc. (98%)	Catalyst/Dehydrating Agent
Dichloromethane (DCM)	HPLC Grade	Solvent (Heat sink)
Sodium Bicarbonate	Sat.[1] Aqueous Solution	Quenching/Neutralization
Reactor	Jacketed glass reactor or RBF	Vessel
Temp. Control	Cryostat or Ice/Salt Bath	Critical Process Parameter

*Note: Fuming HNO3 is preferred for high yields due to the deactivating fluorines, but 70% is safer and often sufficient due to the activating methoxy group.

Standard Operating Procedure (SOP)

Step 1: Preparation of Nitrating Mixture (Mixed Acid)

• Cool a flask containing concentrated H₂SO₂ (5.0 equiv relative to substrate) to 0°C.

• Dropwise add HNO₃ (1.1 - 1.2 equiv) while maintaining the temperature below 10°C.

• Stir for 15 minutes to generate the nitronium ion (

  ).

Step 2: Substrate Addition

• Dissolve 1,2,4-trifluoro-3-methoxybenzene (1.0 equiv) in DCM (5 volumes).

  • Expert Insight: Using a biphasic system (DCM/Acid) acts as a heat sink and protects the methoxy group from acid-catalyzed hydrolysis or oxidation.

• Cool the substrate solution to -5°C to 0°C.

• Add the pre-formed Mixed Acid dropwise to the substrate solution.

  • CRITICAL: Rate of addition must be controlled to keep internal temperature < 5°C.

Step 3: Reaction & Monitoring

• Allow the mixture to warm to 10°C - 15°C over 1 hour.

• Monitor by TLC (Hexane/EtOAc 8:2) or HPLC.

  • Endpoint: Disappearance of starting material (Rt ~ 4.5 min) and appearance of product (Rt ~ 3.8 min, more polar).

Step 4: Quench & Workup

• Pour the reaction mixture slowly onto crushed ice (10 volumes).

• Separate the organic layer (DCM).

• Extract the aqueous layer twice with DCM.

• Wash combined organics with:

  • Water (1x)

  • Sat. NaHCO₃ (2x) until pH is neutral (Caution: CO₂ evolution).

  • Brine (1x).

• Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

Step 5: Purification

• The crude product is typically a pale yellow solid/oil.

• Recrystallization from Ethanol/Hexane or column chromatography (Silica, 0-10% EtOAc in Hexane) yields the pure 1,2,4-trifluoro-3-methoxy-6-nitrobenzene .

Workflow Visualization

Caption: Step-by-step operational workflow for the nitration process.

Analytical Validation & Data

Parameter	Expected Value/Observation	Notes
Appearance	Pale yellow crystalline solid	Nitro compounds are typically colored.
¹H NMR (CDCl₃)	Singlet (or d) at ~7.5 - 8.0 ppm	Only one aromatic proton remains (H5).
¹⁹F NMR	Three distinct signals	Shifts characteristic of F-Ar-NO₂ environment.
GC-MS / LC-MS	M+ = 207 (Start) + 45 (NO2 - H) = 252	Look for [M+H] or M+ peak at 252 Da.
Yield	85% - 95%	High yield due to strong directing effects.

Interpretation: The disappearance of the aromatic proton signals corresponding to the starting material and the appearance of a single downfield aromatic proton (deshielded by the adjacent nitro group and fluorine) confirms the substitution. The regiochemistry is confirmed by ¹⁹F coupling constants; the H5 proton will show coupling to F4 and F2 but lack the specific coupling pattern of H6 if it were present.

Safety & Scale-Up Considerations

• Thermal Runaway: The nitration is highly exothermic. On a scale >10g, active cooling (jacketed reactor) is mandatory. Do not allow the temperature to exceed 20°C during addition, as this may trigger dinitration or oxidative cleavage of the methoxy ether (releasing toxic NOx fumes).

• Acid Handling: Use proper PPE (face shield, acid-resistant gloves). Mixed acid is a potent oxidizer and corrosive.

• Waste Disposal: The aqueous waste contains acidic fluoride residues and nitro-organics. Neutralize with lime or bicarbonate before disposal according to local environmental regulations.

References

• Lombardi, C., et al. (2018). Synthesis of 1-Fluoro-2,5-dimethoxy-4-nitrobenzene. MDPI Molbank. (Demonstrates nitration conditions for fluoro-anisole derivatives). Retrieved from [Link][2]

• Master Organic Chemistry. (2018). Nitration of Benzene: Mechanism and Protocol. Retrieved from [Link]

Sources

• 1. 1,2,3-Trifluoro-4-nitrobenzene synthesis - chemicalbook [chemicalbook.com]
• 2. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Purification of 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene

The following Technical Support Guide is designed for 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene (and its close analogs). This guide synthesizes process chemistry principles with specific troubleshooting protocols for fluorinated nitro-aromatics.

Product Category: Fluorinated Aromatic Intermediates Application: Pharmaceutical Intermediates (Quinolone Antibiotics / Agrochemicals) Document Type: Troubleshooting & Optimization Guide

Part 1: The Purification Challenge (Root Cause Analysis)

Purifying 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene presents a triad of challenges derived from its electronic structure:

• Regioisomeric Competition (The "3 vs. 6" Problem): The precursor, 1,2,5-trifluoro-4-methoxybenzene (2,4,5-trifluoroanisole), has two open sites for nitration: Position 3 and Position 6.

  • Position 3: Activated by the ortho-methoxy group (strong donor) and the ortho-fluorine (weak donor/director). This is the kinetic product.

  • Position 6: Activated by two ortho-fluorines but sterically less crowded than position 3.

  • Result: While Position 3 is favored, the crude reaction mixture typically contains 5–15% of the 6-nitro isomer. These isomers have nearly identical boiling points, rendering simple distillation ineffective and requiring fractional crystallization or chromatography.

• Nucleophilic Lability (SNAr Risks): The aromatic ring is highly electron-deficient due to three fluorine atoms and a nitro group. This makes the fluorine atoms (particularly at positions 2 and 5) highly susceptible to Nucleophilic Aromatic Substitution (SNAr).

  • Risk:[1] Using basic washes (NaOH/NaHCO₃) or nucleophilic solvents (MeOH at high heat) can displace a fluorine atom, creating phenolic impurities that are difficult to remove.

• Thermal Instability: Polyfluorinated nitro compounds possess high decomposition energies. Distillation carries a risk of thermal runaway if the pot residue (containing dinitro impurities) overheats.

Part 2: Troubleshooting Guides (Q&A Format)

Module A: Isomer Separation & Crystallization

Q: I am seeing a persistent impurity (~10%) by HPLC that co-elutes with my product. Recrystallization from Ethanol isn't working. What is it?

A: This is almost certainly the 6-nitro isomer (1,2,5-trifluoro-4-methoxy-6-nitrobenzene). Ethanol is often too polar and solubilizes both isomers too well at room temperature.

Protocol: Solvent Switching for Fractional Crystallization To separate the 3-nitro (target) from the 6-nitro (impurity), you need a solvent system that exploits the slight difference in crystal lattice energy caused by the steric crowding of the 3-nitro group.

• The "Oiling Out" Fix: If your product oils out in pure alcohol, switch to a IPA/Water or MeOH/Water system, but strict temperature control is required.

• Recommended Solvent System: Hexane : Ethyl Acetate (5:1) or Heptane : Toluene .

  • Why: The non-polar/polar mix allows you to dissolve the crude at reflux (approx. 60-70°C) and selectively crash out the major isomer upon slow cooling.

• Procedure:

  • Dissolve crude solid in minimum hot Ethyl Acetate.

  • Slowly add hot Hexane until persistent cloudiness appears.

  • Add a drop of Ethyl Acetate to clear it.

  • Crucial Step: Seed with pure crystals at 40°C.

  • Cool to Room Temperature (RT) over 2 hours, then to 0°C.

  • Filtration: Wash cake with cold Hexane.

Q: My yield is low after crystallization. Where is my product going?

A: Fluorinated nitro-anisoles often exhibit "supersaturation" stability—they hate to crystallize.

• Correction: Do not filter immediately upon reaching 0°C. Hold the slurry at 0–5°C for at least 4 hours .

• Mother Liquor Recovery: Do not discard the filtrate. Evaporate it and run a second crop, or use it for silica plug filtration if purity is critical.

Module B: Chemical Stability & Impurity Formation

Q: The product turned from pale yellow to bright orange/red during the basic wash workup. Is this normal?

A: No. Stop immediately. A color shift to deep orange/red indicates the formation of a Meisenheimer complex or a Nitrophenol derivative.

• Mechanism:[1][2] You likely used 1M NaOH or strong carbonate to remove acid. The base attacked a Fluorine atom (likely at C2 or C5) via SNAr, displacing it with a hydroxyl group.

• Solution:

  • Never use strong bases (NaOH, KOH) for washes.

  • Use saturated NaCl (Brine) followed by a mild 5% NaHCO₃ wash only if strictly necessary, and keep the contact time < 5 minutes at < 10°C.

  • Dry immediately over MgSO₄.

Q: Can I use vacuum distillation to purify this?

A: Only with extreme caution and prior thermal analysis.

• Risk: If your crude contains dinitro species (from over-nitration), these can decompose explosively above 200°C.

• Requirement: Run a DSC (Differential Scanning Calorimetry) sample first.[3][4] If the onset of decomposition is < 250°C, do not distill .

• Safe Zone: If distilling, use high vacuum (< 1 mbar) to keep the pot temperature below 100°C. Use a wiped-film evaporator (WFE) if available to minimize residence time.

Part 3: Decision Support Visualizations

Diagram 1: Purification Workflow Decision Tree

This logic flow helps you decide between Crystallization and Chromatography based on crude purity.

Caption: Workflow for selecting the optimal purification route based on isomeric impurity levels.

Diagram 2: Impurity Formation Pathways

Understanding where the impurities come from is key to preventing them.

Caption: Mechanistic pathways showing the origin of isomeric and hydrolysis impurities.

Part 4: Quantitative Data Summary

Table 1: Physicochemical Properties & Purification Parameters

Parameter	Value / Condition	Notes
Molecular Weight	207.11 g/mol
Appearance	Pale Yellow Solid	Darkening indicates decomposition.
Melting Point	40–60°C (Estimated)	Broad range indicates isomeric impurity.
Solubility (High)	DCM, Ethyl Acetate, Acetone	Good for extraction.
Solubility (Low)	Hexane, Water, Cold Ethanol	Good for antisolvent crystallization.
TLC (Rf)	~0.4 (Hexane:EtOAc 4:1)	6-nitro isomer usually runs slightly faster.
Recryst. Solvent	Hexane / EtOAc (5:1)	Slow cooling essential.[5][6]
Max Process Temp	< 80°C	Risk of thermal runaway above 200°C.

Part 5: References

• BenchChem Technical Support. (2025).[6][7][8][9] Purification of Halogenated Nitrobenzene Intermediates: Troubleshooting Guide. BenchChem.[6][7][8][9] Link

• Cardillo, P., & Girelli, A. (1984).[10] Thermal Stability of Nitrobenzyl Halogenides.[10] Journal of Chemical & Engineering Data, 29(3), 348–351.[10] Link

• National Institutes of Health (NIH). (2011). Thermal hazard assessment of nitrobenzene/dinitrobenzene mixtures.[3] PubMed. Link

• Organic Syntheses. (1923). Nitration of substituted benzenes: General Procedures. Org.[11] Synth. 3, 65. Link

• MDPI. (2018). Synthesis of 1-Fluoro-2,5-dimethoxy-4-nitrobenzene (Analogous Chemistry). Molbank, 2018(1), M984.[12] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. CN103450013A - Industrial preparation method of 2,4,5-trifluoro-3-methoxybenzoyl chloride - Google Patents [patents.google.com]
• 3. Thermal hazard assessment of nitrobenzene/dinitrobenzene mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Nitration - Wikipedia [en.wikipedia.org]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Optimization of Reaction Conditions for 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene

This guide serves as a specialized technical support resource for the synthesis and optimization of 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene (CAS: 1804458-32-9). It addresses the specific challenges of nucleophilic aromatic substitution (

) on polyfluorinated nitroaromatics, focusing on regioselectivity, stoichiometry control, and safety.

Technical Abstract & Reaction Logic

Target Molecule: 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene Primary Pathway: Nucleophilic Aromatic Substitution (

) Precursor: 1,2,4,5-Tetrafluoro-3-nitrobenzene Reagent: Sodium Methoxide (NaOMe)

Mechanistic Insight: The synthesis relies on the high electrophilicity of the 1,2,4,5-tetrafluoro-3-nitrobenzene ring. The nitro group (

) at position 3 activates the ortho (C2, C4) and para (C6) positions. However, since C6 is unsubstituted (H), substitution occurs at the fluorinated ortho positions.

• Regioselectivity: The reaction favors substitution at C4 over C2 due to a combination of steric accessibility and the specific electronic reinforcement of the fluorine network.

• Chemospecificity: Precise stoichiometry is required to prevent bis-substitution (formation of dimethoxy byproducts).

Experimental Workflow & Protocol

Validated Synthesis Protocol

This protocol is designed to maximize the yield of the mono-methoxy product while suppressing bis-methoxy impurities.

Reagents:

• 1,2,4,5-Tetrafluoro-3-nitrobenzene (1.0 eq)[1]

• Sodium Methoxide (0.95 - 1.05 eq) [Critical Control Point]

• Methanol (Anhydrous, 10-20 V)

Step-by-Step Methodology:

• Preparation: Charge a dry reactor with 1,2,4,5-tetrafluoro-3-nitrobenzene and anhydrous methanol under

  atmosphere.

• Temperature Control: Cool the solution to -10°C to 0°C . Lower temperatures improve regioselectivity.

• Addition: Add Sodium Methoxide (as a 25-30% solution in MeOH) dropwise over 30-60 minutes.

  • Note: Exothermic reaction.[2] Ensure internal temperature (

    ) does not exceed 5°C.[3]

• Reaction: Stir at 0°C for 1 hour, then allow to warm to 20°C slowly. Monitor by HPLC/TLC.

• Quench: Once starting material is <1%, quench with dilute HCl (1M) to pH 6-7.

• Workup: Concentrate methanol, extract with Ethyl Acetate/DCM, wash with brine, and dry over

  .

Reaction Pathway Visualization

Caption: Mechanistic pathway for the

methoxylation, highlighting the critical branch point for byproduct formation.

Optimization Data & Parameter Control

The following table summarizes the impact of reaction variables on product distribution.

Variable	Condition	Outcome	Recommendation
Stoichiometry	0.95 eq NaOMe	Incomplete conversion (~5% SM remaining)	Ideal for high purity requirements.
1.05 eq NaOMe	Full conversion, <2% Bis-impurity	Standard optimized condition.
>1.20 eq NaOMe	>10% Bis-methoxy impurity	Avoid. Difficult to separate.
Temperature	-20°C to 0°C	High Regioselectivity (C4:C2 > 95:5)	Recommended.
>25°C	Reduced selectivity, increased hydrolysis	Avoid during addition phase.
Solvent	Methanol	Fast reaction, homogeneous	Standard.
THF/DMF	Slower, potential for side reactions	Use only if solubility is an issue.

Troubleshooting Guide (FAQ)

Q1: I am observing two spots on TLC with very similar Rf values. What are they?

Diagnosis: This is likely the regioisomer (substitution at C2 instead of C4) or the bis-methoxy byproduct.

• Regioisomer (C2-substitution): Formed if the temperature was too high during addition.

• Bis-methoxy: Formed if local concentration of NaOMe was too high (poor stirring) or excess reagent was used. Solution:

• Run the reaction strictly at -10°C .

• Ensure vigorous stirring during dropwise addition to prevent "hot spots" of base.

• Use exactly 1.0 - 1.05 equivalents of NaOMe.

Q2: The reaction mixture turned dark/black, and yield is low.

Diagnosis: Decomposition of the nitro-aromatic ring, likely due to exotherm runaway or wet reagents .

• Polyfluorinated nitrobenzenes are sensitive to thermal decomposition.

• Water in the solvent can lead to phenol formation (hydrolysis) rather than the methyl ether. Solution:

• Verify solvent dryness (Karl Fischer titration < 0.05% water).

• Check cooling capacity; the addition is highly exothermic.

Q3: Can I use K2CO3 in Methanol instead of NaOMe?

Analysis: Yes, mild bases like Potassium Carbonate (

) can generate methoxide in situ from methanol. Pros/Cons:

• Pros: Milder conditions, lower risk of over-substitution.

• Cons: Reaction time increases significantly (from 1h to >12h). Protocol Adjustment: Heat to 40-50°C may be required, which risks regioselectivity loss. Stick to NaOMe at low temp for best results.

Q4: How do I remove the unreacted starting material?

Strategy: Since the product and starting material (SM) are both fluorinated nitrobenzenes, separation by silica column can be difficult.

• Chemical Method: Add a small amount of an amine scavenger (e.g., morpholine) at the end of the reaction to consume the highly reactive SM, converting it to a very different polarity amine-adduct that is easily separated.

Troubleshooting Decision Tree

Caption: Diagnostic logic flow for resolving common synthetic issues.

References

• BenchChem. (n.d.). Detailed Experimental Protocol: Synthesis of 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene. Retrieved from

• MDPI. (2018). 1-Fluoro-2,5-dimethoxy-4-nitrobenzene Synthesis and Characterization. (Analogous nitration chemistry). Retrieved from

• National Institutes of Health (NIH). (2024). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. PMC Article. Retrieved from

• ChemicalBook. (n.d.). Reaction conditions for polyfluorinated nitrobenzene synthesis. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Scaling Up 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene

Topic: Troubleshooting Scale-Up, Regioselectivity, and Safety in Fluoro-Nitro-Anisole Synthesis

Executive Summary

This guide addresses the specific technical challenges associated with the synthesis and scale-up of 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene . This intermediate is a critical scaffold for next-generation kinase inhibitors and quinolone antibiotics. The synthesis typically involves the electrophilic nitration of 2,4,5-trifluoroanisole or the nucleophilic aromatic substitution (

) of tetrafluoronitrobenzene .

Scale-up of this chemistry presents two primary failure modes: thermal runaway (due to the electron-rich anisole moiety) and regio-isomeric contamination (competition between the C3 and C6 positions).

Part 1: Critical Safety Directive (Thermal Hazards)

WARNING: The nitration of fluoroanisoles is highly exothermic. The methoxy group strongly activates the ring, making the reaction significantly faster and more heat-generative than standard benzene nitration.

Key Safety Parameters for Scale-Up:

Parameter	Value / Limit	Reason

| Adiabatic Temp Rise (

) | >150°C (Est.) | Potential for rapid decomposition if cooling fails. | | Onset Temperature | ~40-50°C | Reaction initiates readily; accumulation of reagents at low temp followed by warming can trigger explosion. | | Gas Evolution | fumes | Requires redundant scrubbing capacity. |

Part 2: Troubleshooting Guide (Q&A Format)

Category A: Regioselectivity & Yield [1][2]

Q1: We are seeing high levels of the "wrong" isomer (nitro group at C6 instead of C3). How do we shift selectivity?

Technical Insight: The substrate, 2,4,5-trifluoroanisole, has two open positions: C3 and C6.

• C3 (Target): Ortho to the Methoxy group (Strong Director) and Ortho to Fluorine.

• C6 (Impurity): Meta to the Methoxy group, but less sterically hindered.

While the Methoxy group strongly directs ortho/para, steric hindrance from the adjacent Fluorines (C2 and C5) can push the nitronium ion toward C6 or lead to ipso-substitution (defluorination).

Corrective Actions:

• Switch to Menke Nitration: Instead of standard Mixed Acid (

  ), use Copper(II) Nitrate in Acetic Anhydride . The intermediate acetyl nitrate is a milder, more selective electrophile that is more sensitive to the electronic directing effect of the -OMe group, favoring the C3 position despite sterics.

• Temperature Control: Lower the dosing temperature to -10°C. Higher temperatures increase the energy available to overcome the activation barrier for the thermodynamically more stable (but kinetically slower) C6 isomer.

• Dielectric Constant: If using mixed acids, reduce the water content. Higher dielectric media can stabilize the transition state for the meta-isomer (C6).

Q2: The reaction stalls at 80% conversion, but adding more acid causes "Red Oil" and decomposition. What is happening?

Technical Insight: "Red oil" typically indicates the formation of charge-transfer complexes or oxidation of the methoxy group (demethylation) to quinones. Fluorinated phenols (resulting from demethylation) are highly unstable under nitration conditions and can polymerize.

Corrective Actions:

• Protocol Adjustment: Do not push for 100% conversion. Stop the reaction at 90-95% conversion and separate the starting material via fractional distillation or crystallization downstream. The risk of oxidative degradation outweighs the yield gain.

• Quench Method: Quench into ice-water with vigorous stirring. Ensure the final pH is adjusted to >4 immediately to prevent acid-catalyzed hydrolysis of the methoxy ether during workup.

Category B: Alternative Route ( )

Q3: Nitration is deemed too hazardous for our current reactor. Can we use Nucleophilic Aromatic Substitution (

)?

Technical Insight: Yes. You can reverse the sequence: Start with 2,3,4,5-Tetrafluoronitrobenzene and react with Sodium Methoxide (NaOMe).

• Mechanism: The nitro group activates the ring for nucleophilic attack.[3]

• Regioselectivity Challenge: The nucleophile (OMe-) can attack Para to the Nitro (Target: C4) or Ortho to the Nitro (Impurity: C2).

Protocol for High Regioselectivity: To favor Para substitution (yielding the target 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene):

• Solvent Selection: Use a polar aprotic solvent like THF or Acetonitrile . Avoid non-polar solvents (Toluene), which favor Ortho attack due to sodium cation coordination with the nitro group oxygen.

• Temperature: Maintain low temperatures (-20°C to 0°C). Para substitution has a lower activation energy (kinetic control).

• Reagent: Use a stoichiometric amount of NaOMe (0.98 eq). Excess base can lead to bis-substitution (replacing a second Fluorine).

Part 3: Visualizing the Process Logic

The following diagram illustrates the decision matrix for selecting the synthesis route and troubleshooting impurities.

Caption: Decision tree for route selection and troubleshooting regioselectivity/safety issues.

Part 4: Experimental Protocols

Protocol A: Menke Nitration (High Selectivity)

Recommended for lab scale <50g or pilot scale with flow chemistry.

• Preparation: Charge Acetic Anhydride (5.0 vol) into a reactor. Cool to 0°C.

• Activation: Add Copper(II) Nitrate hemi(pentahydrate) (0.6 eq) or Fuming

  (1.1 eq) slowly, maintaining temp <5°C. Note: Acetyl nitrate is formed in situ.

• Addition: Dissolve 2,4,5-Trifluoroanisole (1.0 eq) in Acetic Anhydride (2 vol). Add dropwise to the nitrating mixture over 2 hours.

  • Critical Control Point: Internal temp must not exceed 10°C.

• Workup: Quench onto ice/water. Extract with DCM. Wash with saturated

  to remove acetic acid.

Protocol B: Route (High Safety)

Recommended for kilo-scale production.

• Preparation: Charge 2,3,4,5-Tetrafluoronitrobenzene (1.0 eq) and THF (10 vol) into the reactor. Cool to -20°C.

• Reagent Dosing: Prepare a solution of NaOMe (25% in MeOH, 0.98 eq). Add dropwise over 4 hours.

  • Why Slow Addition? To prevent local hotspots that favor ortho-substitution.

• Monitoring: Check HPLC. If Ortho-isomer >2%, lower temperature further.

• Quench: Add dilute HCl to neutralize residual base. Distill off THF.

Part 5: Comparative Data

Feature	Route A (Nitration)	Route B ( )
Starting Material Cost	Low (Anisole is cheaper)	High (Tetrafluoronitrobenzene)
Thermal Hazard	High (Class 5 reaction)	Low/Medium
Regioselectivity	85:15 (C3:C6) typical	95:5 (Para:Ortho) optimized
Waste Stream	Acidic, Copper/Nitrate waste	Fluoride salts (HF potential)
Purification	Crystallization difficult (isomers similar)	Distillation usually sufficient

References

• Regioselectivity in the Nitration of Dialkoxybenzenes. National Institutes of Health (PubMed). [Link]

• Continuous-flow-enabled intensification in nitration processes. Beilstein Journal of Organic Chemistry. [Link]

• Optimization and Scale-Up of Continuous Flow Nitration (Osimertinib Intermediate). Organic Process Research & Development. [Link]

• Thermal Risk Evaluation of Fluorobenzotriazolone Nitration. MDPI Processes. [Link]

• Mixed Acid Safety Data Sheet. Dyno Nobel. [Link]

Sources

• 1. US5946638A - Regioselective nitration of aromatic compounds and the reaction products thereof - Google Patents [patents.google.com]
• 2. Regioselectivity in the nitration of dialkoxybenzenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Analytical Method Development for 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene

Prepared by the Office of the Senior Application Scientist

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working on the analytical method development for 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene. It is structured in a question-and-answer format to directly address common challenges and is supplemented with troubleshooting guides and detailed protocols.

Section 1: Core Compound Properties & Initial Considerations

Before initiating method development, understanding the physicochemical properties of the analyte is critical. While specific experimental data for 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene is limited, we can infer its behavior from its structure and data on similar halogenated nitroaromatic compounds.

Property	Value / Expected Characteristic	Significance for Analysis
Molecular Formula	C₇H₄F₃NO₃	Provides the exact mass for mass spectrometry (MS) detection.
Molecular Weight	223.11 g/mol	Essential for preparing standard solutions and for MS identification.
Structure	Aromatic ring with electron-withdrawing groups (-NO₂, -F) and an electron-donating group (-OCH₃).	The presence of a chromophore (nitroaromatic system) makes UV detection highly suitable. The high degree of fluorination and the nitro group make it a good candidate for Electron Capture Detection (ECD) in GC.[1]
Polarity	Expected to be moderately polar.	Influences choice of stationary and mobile phases in both HPLC and GC. A reversed-phase HPLC method is a logical starting point.[2]
Solubility	Likely soluble in common organic solvents (e.g., Methanol, Acetonitrile, Dichloromethane).	Critical for sample and standard preparation. Always test solubility before finalizing the diluent.
pKa (Predicted)	Not readily available, but the nitro group is electron-withdrawing. The molecule itself is not expected to be strongly acidic or basic.	Mobile phase pH control is crucial to prevent shifts in retention time if any impurities are ionizable.[3]

Section 2: Frequently Asked Questions (FAQs) for Method Development

This section addresses common questions encountered during the development of a robust analytical method for this compound.

Q1: Which is the better primary technique for analyzing 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene: HPLC or GC?

A1: Both techniques are viable, and the choice depends on the analytical goal.

• High-Performance Liquid Chromatography (HPLC) is generally the preferred technique for purity and stability testing in pharmaceutical development.[4][5] It is ideal for quantifying the main compound and its non-volatile degradation products or impurities. A stability-indicating HPLC method is designed to separate the active pharmaceutical ingredient (API) from all potential degradation products.[2][6]

• Gas Chromatography (GC) is an excellent choice for analyzing volatile impurities, residual solvents, or for methods requiring high sensitivity for halogenated compounds. When coupled with an Electron Capture Detector (ECD) or a mass spectrometer (MS), GC can achieve very low detection limits for nitroaromatic compounds.[1][7]

Q2: For an HPLC method, what are the best initial "scouting" conditions for column and mobile phase?

A2: A systematic approach is key. Start with broad screening conditions to find a suitable separation space.

• Column Selection:

  • Primary Choice: A C18 (octadecylsilane) column is the workhorse of reversed-phase chromatography and a robust starting point due to its hydrophobic interactions with the aromatic ring.

  • Alternative Selectivity: A Phenyl-Hexyl column should be included in your screening. It can offer unique selectivity for aromatic and moderately polar compounds through π-π interactions, which can be crucial for separating positional isomers.[8]

• Mobile Phase Selection:

  • Aqueous Phase (A): Start with 0.1% formic acid or phosphoric acid in water. This maintains a low pH (~2.5-3.0) to ensure sharp peaks by keeping residual silanols on the column protonated.[8]

  • Organic Phase (B): Screen both Acetonitrile (ACN) and Methanol (MeOH). They offer different selectivities and can significantly impact peak resolution.[8][9]

• Initial Gradient: A fast "scouting" gradient is recommended to elute all potential components in a reasonable time.

  • Example Gradient: 5% to 95% Organic Phase over 15-20 minutes. This will provide a map of the sample's complexity and inform further optimization.

Q3: What is a "stability-indicating method," and how do I develop one for this compound?

A3: A stability-indicating method (SIM) is an analytical procedure that can accurately and selectively quantify the decrease of the active ingredient content due to degradation.[5] It must be able to resolve the main compound from its degradation products and any process impurities.[4][6]

Development involves a process called forced degradation or stress testing . The compound is subjected to harsh conditions to intentionally generate degradation products.[10]

• Hydrolysis: Expose the sample to acidic (e.g., 0.1 N HCl), basic (e.g., 0.1 N NaOH), and neutral (water) conditions at elevated temperatures (e.g., 60-80 °C).

• Oxidation: Treat the sample with a solution like 3% hydrogen peroxide (H₂O₂).

• Photolysis: Expose the solid material and a solution of the compound to UV and visible light (as per ICH Q1B guidelines).

• Thermal: Expose the solid material to dry heat (e.g., 105 °C).

The goal is to achieve 5-20% degradation.[4] The stressed samples are then analyzed using your developed HPLC method. The method is considered "stability-indicating" if all degradation peaks are baseline-resolved from the main compound peak. Peak purity analysis using a photodiode array (PDA) detector or MS detector is essential to confirm that the main peak is not co-eluting with any degradants.

Q4: My HPLC peaks are tailing. What are the most common causes and solutions?

A4: Peak tailing is a common issue, often caused by unwanted secondary interactions between the analyte and the stationary phase.

Common Cause	Explanation	Recommended Solution
Silanol Interactions	Basic impurities in your sample can interact with acidic residual silanol groups (Si-OH) on the silica-based column packing.	1. Lower Mobile Phase pH: Add an acid like formic or phosphoric acid to the mobile phase to protonate the silanols, minimizing interaction.[8] 2. Use a Base-Deactivated Column: Modern columns are often end-capped or use hybrid silica to reduce silanol activity.
Column Overload	Injecting too much sample mass can saturate the stationary phase, leading to a distorted peak shape.	1. Reduce Injection Volume: Decrease the amount of sample injected. 2. Dilute the Sample: Lower the concentration of your sample.
Extra-Column Volume	Excessive tubing length or poorly made connections between the injector, column, and detector can cause peak broadening and tailing.	1. Minimize Tubing: Use the shortest possible length of narrow-bore (e.g., 0.005" I.D.) tubing. 2. Check Fittings: Ensure all fittings are properly seated and not causing dead volume.[11]
Column Contamination	Strongly retained compounds from previous injections can build up at the column head, creating active sites.	1. Use a Guard Column: A guard column protects the analytical column from strongly retained "junk."[3] 2. Flush the Column: Develop a robust column washing procedure using a strong solvent (like isopropanol) to clean the column regularly.[12]

Section 3: Systematic Troubleshooting Guide

Use this guide to diagnose and resolve common chromatographic issues.

Observed Problem	Potential Cause(s)	Step-by-Step Troubleshooting Actions
Drifting Retention Times	1. Inconsistent mobile phase composition.2. Column temperature fluctuations.3. Insufficient column equilibration.4. Leaks in the system.	1. Check Mobile Phase: Prepare fresh mobile phase. If using online mixing, try manually premixing to rule out pump proportioning issues.[13] 2. Control Temperature: Use a column oven for stable temperature control.[14] 3. Equilibrate Longer: Ensure the column is equilibrated with the initial mobile phase for at least 10-15 column volumes before injection.[14] 4. Inspect for Leaks: Check all fittings for salt buildup or visible drips.
High Baseline Noise or Spikes	1. Air bubbles in the pump or detector.2. Contaminated or poor-quality mobile phase.3. Detector lamp failing.	1. Degas & Purge: Degas the mobile phase thoroughly using sonication or helium sparging. Purge the pump to remove any trapped air.[13] 2. Use HPLC-Grade Solvents: Filter all aqueous buffers and use only high-purity, HPLC-grade solvents and additives.[15] 3. Check Lamp Energy: Check the detector lamp's energy output; replace it if it is low.
Split or "Double" Peaks	1. Clogged frit at the column inlet.2. Void or channel in the column packing.3. Sample solvent incompatible with the mobile phase.	1. Backflush Column: Disconnect the column from the detector and backflush it with a strong solvent. If this doesn't work, replace the inlet frit or the column. 2. Replace Column: A void is often irreparable damage; the column must be replaced.[14] 3. Match Solvents: Dissolve your sample in the initial mobile phase whenever possible. If a stronger solvent is needed, inject the smallest possible volume.[15]
"Ghost" Peaks (Appear in Blanks)	1. Carryover from a previous injection.2. Contamination in the mobile phase or system.	1. Improve Needle Wash: Optimize the autosampler's needle wash procedure, using a strong solvent to clean the needle between injections. 2. Identify the Source: Run blanks after replacing components one by one (e.g., fresh mobile phase, different vials) to isolate the source of contamination.[3]

Section 4: Starting Analytical Protocols

These protocols are intended as validated starting points for your method development.

Protocol 1: HPLC-UV Method for Purity and Stability

This method is designed as a starting point for a stability-indicating assay.

• Instrumentation:

  • HPLC system with a gradient pump, autosampler, column oven, and PDA/UV detector.

• Chromatographic Conditions:

  • Column: Phenyl-Hexyl, 4.6 x 150 mm, 3.5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm (or λmax determined by UV scan).

  • Injection Volume: 5 µL.

  • Gradient Program:

    Time (min)	%B
    0.0	30
    15.0	80
    15.1	95
    17.0	95
    17.1	30

    | 20.0 | 30 |

• Sample Preparation:

  • Prepare a stock solution of 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene at 1.0 mg/mL in a 50:50 mixture of Acetonitrile and Water.

  • Dilute to a working concentration of approximately 0.1 mg/mL using the same diluent.

• System Suitability:

  • Inject a standard solution five times.

  • Acceptance Criteria: %RSD of peak area < 2.0%, Tailing Factor between 0.8 and 1.5.

Protocol 2: GC-MS Method for Impurity Identification

This method is suitable for identifying volatile impurities or confirming the identity of the main peak.

• Instrumentation:

  • Gas chromatograph with a capillary column inlet and a Mass Spectrometric detector (GC-MS).

• Chromatographic Conditions:

  • Column: DB-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm I.D., 0.25 µm film thickness.[11]

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 270 °C.

  • Injection Mode: Split (e.g., 50:1 ratio) to avoid overloading.

  • Injection Volume: 1 µL.

  • Oven Temperature Program:

    • Initial Temp: 80 °C, hold for 1 minute.

    • Ramp: 15 °C/min to 280 °C.

    • Hold at 280 °C for 5 minutes.

  • MS Conditions:

    • Ion Source: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230 °C.

    • Mass Range: Scan from 40 to 350 amu.

• Sample Preparation:

  • Prepare a solution of the sample at approximately 50 µg/mL in Dichloromethane or Ethyl Acetate.

Section 5: Visualization of Workflows

Workflow for Analytical Method Development

Caption: A systematic workflow for analytical method development.

Troubleshooting Logic for HPLC Peak Tailing

Caption: A decision tree for troubleshooting HPLC peak tailing.

References

• Stability Indicating HPLC Method Development: A Review. (n.d.). IRJPMS. Retrieved from [Link]

• Dong, M. W. (2026, February 14). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. Retrieved from [Link]

• Stability indicating hplc method development: a review. (n.d.). Academia.edu. Retrieved from [Link]

• Kendre, K., et al. (2023, February 28). Stability Indicating HPLC Method Development: A Review. International Journal of Pharmaceutical and Phytopharmacological Research. Retrieved from [Link]

• How to Develop Stability Indicating HPLC Methods. (2024, May 1). The Royal Society of Chemistry. Retrieved from [Link]

• HPLC Troubleshooting Guide. (n.d.). SCION Instruments. Retrieved from [Link]

• Said, R. (2018, February 28). A Guide for HPLC Troubleshooting: How to Diagnose and Solve Chromatographic Problems. LinkedIn. Retrieved from [Link]

• HPLC Troubleshooting Guide. (n.d.). Chromatography Forum. Retrieved from [Link]

• Troubleshooting and Performance Improvement for HPLC. (2024, May 28). Aurigene Pharmaceutical Services. Retrieved from [Link]

• Method 8091: Nitroaromatics and Cyclic Ketones by Gas Chromatography. (n.d.). EPA. Retrieved from [Link]

• Feltes, J., et al. (1990). Gas chromatographic and mass spectrometric determination of nitroaromatics in water. Journal of Chromatography A, 518, 21-40. Retrieved from [Link]

• HPLC Method Development. (2012, December 4). SlideShare. Retrieved from [Link]

• Reversed Phase HPLC Method Development. (n.d.). Phenomenex. Retrieved from [Link]

Sources

• 1. epa.gov [epa.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. (PDF) STABILITY INDICATING HPLC METHOD DEVELOPMENT: A REVIEW [academia.edu]
• 5. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 6. irjpms.com [irjpms.com]
• 7. Gas chromatographic and mass spectrometric determination of nitroaromatics in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. phx.phenomenex.com [phx.phenomenex.com]
• 9. aapco.org [aapco.org]
• 10. How to Develop Stability Indicating HPLC Methods [rsc.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. HPLC Troubleshooting Guide [scioninstruments.com]
• 14. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 15. HPLCトラブルシューティングガイド [sigmaaldrich.com]

Reference Data & Comparative Studies

Definitive Structural Validation of 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene: Overcoming NMR Ambiguities with SC-XRD

Executive Summary

Product/Compound: 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene (CAS: Analogous derivatives typically ~66684-65-9 class).[1] Application: Structural confirmation of late-stage pharmaceutical intermediates.[2] The Challenge: Regioselectivity during the nitration of polyfluorinated anisoles often yields isomeric mixtures (e.g., 3-nitro vs. 6-nitro) that are indistinguishable by standard 1D NMR due to the "proton-poor" nature of the aromatic ring. The Solution: Single Crystal X-ray Diffraction (SC-XRD) provides the only absolute stereochemical and regio-structural confirmation, eliminating the risks of misidentified scaffolds in drug development pipelines.

Part 1: The Analytical Bottleneck in Fluorinated Aromatics

In the synthesis of high-value fluorinated intermediates, specifically the nitration of 1,2,5-trifluoro-4-methoxybenzene , the electrophilic aromatic substitution is governed by the competing directing effects of the strongly activating methoxy group (ortho/para) and the deactivating but directing fluorine atoms.

Theoretical prediction (DFT) suggests two potential isomers:

• Target: 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene.[1]

• Impurity: 1,2,5-Trifluoro-4-methoxy-6-nitrobenzene.[1]

Why Standard NMR Fails

For "proton-rich" molecules,

NMR is sufficient.[1] However, for 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene , the aromatic ring contains only one proton.

• NMR Limitation: Both isomers show a single aromatic singlet (or doublet/multiplet due to F-coupling) and a methoxy singlet.[1] The chemical shift differences are often negligible (<0.05 ppm).[1]
• NMR Limitation: While sensitive, fluorine shifts are solvent-dependent and heavily influenced by through-space interactions, making ab initio assignment risky without a reference standard.[1]

The SC-XRD Advantage

X-ray crystallography does not infer structure from magnetic environments; it maps electron density. It provides an absolute 3D coordinate system for every atom, definitively locating the nitro group relative to the methoxy group and the fluorine atoms.

Part 2: Technical Comparison Guide

Comparative Analysis: Structure Determination Methods[3][4][5][6]

The following table objectively compares the validation power of SC-XRD against traditional spectroscopic methods for this specific class of compounds.

Feature	SC-XRD (Recommended)	/ / NMR	DFT (Computational)
Primary Output	Absolute 3D atomic coordinates	Magnetic environment frequencies	Theoretical energy minima
Regio-Specificity	Absolute (Visual confirmation)	Ambiguous (Requires complex 2D NOESY/HOESY)	Predictive (Subject to basis set errors)
Sample State	Solid Single Crystal	Solution	Virtual
Data Confidence	>99% (R-factor < 5%)	~80% (Inferred connectivity)	~70% (Gas phase approx.)[1]
Turnaround	24–48 Hours	1–2 Hours	12–24 Hours
Material Req.	~5 mg (Recoverable)	~10 mg (Recoverable)	N/A

Decision Logic: When to Deploy SC-XRD

Use the following logic flow to determine when X-ray validation is mandatory.

Figure 1: Decision matrix for deploying X-ray crystallography in the validation of fluorinated aromatics.

Part 3: Validated Experimental Protocols

The following protocols are designed to ensure reproducibility and high-quality data collection.

Protocol A: Crystal Growth (Solvent Evaporation Method)

Objective: Obtain single crystals suitable for diffraction (approx. 0.1 x 0.1 x 0.2 mm).[1]

• Solubility Screen: Dissolve 20 mg of the crude nitro-compound in 2 mL of various solvents (DCM, Ethanol, Acetone, Toluene).

  • Insight: Nitro-aromatics often crystallize well from layered diffusion systems.[1]

• Selection: Choose the solvent where the compound is soluble at RT but not highly soluble. For this molecule, a DCM/Hexane (1:3) system is recommended.[1]

• Setup:

  • Dissolve 15 mg of sample in 0.5 mL Dichloromethane (DCM) in a small vial.

  • Carefully layer 1.5 mL of Hexane on top (do not mix).[1]

  • Cap loosely (or poke a hole in the cap/parafilm) to allow slow evaporation of the DCM.[1]

• Incubation: Store at 4°C for 24-72 hours.

• Harvesting: Inspect under a polarizing microscope. Look for block-like or prismatic crystals.[1] Avoid needles if possible (often indicate twinning).[1]

Protocol B: Data Collection & Refinement

Objective: Solve the phase problem and refine the structure to

.

• Mounting: Select a crystal using a nylon loop and paratone oil.[1] Mount on the goniometer head.[1]

• Cooling: Flash cool to 100 K using a nitrogen stream.

  • Reasoning: Low temperature reduces thermal vibration (atomic displacement parameters), essential for resolving the electron density of fluorine vs. oxygen atoms which have similar scattering factors.[1]

• Collection: Collect data using Mo-K

  ( Å) or Cu-K radiation.[1]

  • Target: Redundancy > 4.0, Completeness > 99% to 0.8 Å resolution.

• Structure Solution: Use Direct Methods (SHELXT) or Charge Flipping.

  • Critical Step: Assign atom types carefully.[1] The

    group is planar; the group is bent.[1] Fluorine atoms ( ) must be distinguished from the Nitro oxygens ( ).[1]

  • Validation: Check bond lengths.[1][2][3]

    is typically ~1.35 Å; is ~1.22 Å.[1]

• Refinement: Refine against

  using SHELXL. Anisotropic refinement for all non-hydrogen atoms.[1]

Data Visualization: The Refinement Loop

The following diagram illustrates the iterative process of turning diffraction spots into a validated molecular model.

Figure 2: The iterative refinement workflow from raw diffraction data to final CIF file.

Part 4: Expected Results & Validation Criteria

When the structure is solved, the validity of the 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene assignment is confirmed by specific geometric parameters.

Key Structural Metrics (Validation Checklist)

Parameter	Expected Value	Interpretation
Space Group	Typically or	Common for achiral organics.[1]
R-Factor ( )	< 0.05 (5%)	Indicates excellent agreement between model and data.[1]
Goodness of Fit (GooF)	~1.0	Deviation indicates weighting scheme issues or twinning.[1]
C-N Bond Length	1.45 - 1.48 Å	Connects Nitro group to ring.[1]
Twist Angle	> 0°	The nitro group often twists out of the aromatic plane due to steric crowding from adjacent Fluorine/Methoxy groups.

Interpretation of Results

In the solved structure, the Nitro (

) group at position 3 will be clearly distinguishable from the Fluorine ( ) at position 2 and 5 based on electron density maps ( has 9 electrons, has 8, but the geometry is distinct).[1]

• Success: The map shows the Nitro group adjacent to the Methoxy group (Position 3).

• Failure (Isomer 6-nitro): The map shows the Nitro group isolated between two Fluorines or opposite the Methoxy.

References

• Groom, C. R., et al. (2016).[1] The Cambridge Structural Database.[1] Acta Crystallographica Section B. Link

• Sheldrick, G. M. (2015).[1] SHELXT – Integrated space-group and crystal-structure determination.[1] Acta Crystallographica Section A. Link

• Sandford, G. (2003).[1] Perfluoroheteroaromatic chemistry: multifunctional systems from perfluorinated heterocycles by nucleophilic aromatic substitution processes.[1] Tetrahedron. Link[1]

• Spek, A. L. (2020).[1] PLATON SQUEEZE: a tool for the calculation of the disordered solvent contribution to the calculated structure factors. Acta Crystallographica Section C. Link

• MDPI. (2018).[1] Synthesis and Characterization of 1-Fluoro-2,5-dimethoxy-4-nitrobenzene (Analogous Methodology). Molbank.[1] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. Protein X-Ray Structure Validation: Key Criteria [proteinstructures.com]

A Predictive and Methodological Guide to the Biological Activity of 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene Derivatives

Introduction: Unveiling the Potential of a Novel Scaffold

In the landscape of medicinal chemistry, the strategic combination of privileged functional groups can unlock novel biological activities. The scaffold of 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene presents a compelling, yet underexplored, platform for drug discovery. While extensive experimental data on this specific class of derivatives is not yet prevalent in public literature, this guide will provide a predictive comparison based on the well-established roles of its constituent motifs: the nitroaromatic system, multi-fluorine substitution, and the methoxy group.

Nitroaromatic compounds are a cornerstone of therapeutics, particularly in antimicrobial and anticancer applications.[1] Their efficacy is often linked to their status as prodrugs, activated under specific physiological conditions.[2] Concurrently, the incorporation of fluorine into drug candidates is a widely used strategy to enhance critical pharmacological properties such as metabolic stability, membrane permeability, and binding affinity.[3][4] This guide synthesizes these principles to build a theoretical framework for the biological potential of 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene derivatives and provides the experimental methodologies required to validate these predictions.

Pillar 1: The Nitroaromatic Core - A Bioactivatable Warhead

The biological activity of many nitroaromatic compounds is contingent upon the reductive bioactivation of the nitro group. This process is a pivotal mechanism of action and a source of selective toxicity.

Mechanism of Action: Reductive Activation

The central hypothesis is that these derivatives function as prodrugs. In environments with low oxygen (hypoxia), such as those found in solid tumors or anaerobic bacterial colonies, the nitro group (-NO2) can be reduced by nitroreductase (NTR) enzymes.[2][5] These enzymes, which are prevalent in bacteria but largely absent in mammalian cells, catalyze the transfer of electrons, typically from NAD(P)H, to the nitro group.[5]

This reduction is a stepwise process:

• The nitro group is first reduced to a nitroso (-NO) intermediate.

• Further reduction yields a hydroxylamine (-NHOH) species.

These intermediates are highly reactive and can induce cytotoxicity through two primary pathways:

• Oxidative Stress: The intermediates can react with molecular oxygen in a futile cycle to generate superoxide radicals and other reactive oxygen species (ROS), leading to widespread damage to cellular components like DNA, lipids, and proteins.

• Covalent Adduction: The electrophilic intermediates can form covalent bonds with biological macromolecules, disrupting their function and leading to cell death.

This reliance on reductive activation provides a powerful rationale for selective toxicity, forming the basis for many targeted anticancer and antimicrobial therapies.[1][6]

Caption: Bioactivation pathway of nitroaromatic compounds.

Pillar 2: Modulating Potency and Pharmacokinetics with Fluorine and Methoxy Groups

The trifluoro and methoxy substituents on the benzene ring are not mere decorations; they are critical modulators of the compound's chemical properties and, by extension, its biological activity.

• Trifluoro-Substitution: The presence of three fluorine atoms is predicted to have several profound effects. Fluorine is highly electronegative and the carbon-fluorine (C-F) bond is exceptionally strong.[4] This leads to:

  • Enhanced Metabolic Stability: The C-F bond is resistant to cleavage by metabolic enzymes (e.g., cytochrome P450s), potentially increasing the compound's half-life in biological systems.[4]

  • Increased Lipophilicity: Fluorination generally increases a molecule's lipophilicity, which can improve its ability to cross cellular membranes and reach intracellular targets.[4][7]

  • Modulated Electronic Effects: The strong electron-withdrawing nature of fluorine can alter the reduction potential of the nitro group, influencing the efficiency of its bioactivation by nitroreductases. It can also enhance binding to target proteins through favorable electrostatic or halogen-bonding interactions.[3]

• Methoxy Group (-OCH₃): The methoxy group is an electron-donating group that can also influence the molecule's properties. It can participate in hydrogen bonding with biological targets and provides a potential site for O-demethylation, a common metabolic pathway. Its presence affects the overall polarity and solubility of the derivatives.

A Comparative Framework for Predicted Biological Activities

Based on the chemical rationale above, we can propose a framework for evaluating and comparing the biological activities of novel 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene derivatives. The following tables serve as templates for organizing experimental data.

Anticancer Activity

The hypoxic microenvironment of solid tumors makes them prime targets for nitroreductase-activated prodrugs.[2] Derivatives should be screened against a panel of human cancer cell lines.

Table 1: Hypothetical In Vitro Anticancer Activity Data (IC₅₀, µM)

Derivative ID	Substitution Pattern	MCF-7 (Breast)	A549 (Lung)	HCT-116 (Colon)	HeLa (Cervical)
TFM-NO2-001	(Parent Compound)	e.g., 15.2	e.g., 21.8	e.g., 18.5	e.g., 25.1
TFM-NO2-002	R = -NH₂	Expected Data	Expected Data	Expected Data	Expected Data
TFM-NO2-003	R = -OH	Expected Data	Expected Data	Expected Data	Expected Data
TFM-NO2-004	R = -SO₂NH₂	Expected Data	Expected Data	Expected Data	Expected Data

| Doxorubicin | (Control) | e.g., 0.8 | e.g., 1.2 | e.g., 0.9 | e.g., 1.1 |

IC₅₀: The concentration of a drug that is required for 50% inhibition in vitro.

Antimicrobial Activity

Given the prevalence of nitroreductases in bacteria, these compounds are strong candidates for novel antibiotics.[1] The addition of fluorine may enhance activity against both Gram-positive and Gram-negative strains.[8]

Table 2: Hypothetical Antimicrobial Activity Data (MIC, µg/mL)

Derivative ID	Substitution Pattern	S. aureus (Gram+)	E. coli (Gram-)	P. aeruginosa (Gram-)	C. albicans (Fungus)
TFM-NO2-001	(Parent Compound)	e.g., 32	e.g., 64	e.g., >128	e.g., 64
TFM-NO2-002	R = -NH₂	Expected Data	Expected Data	Expected Data	Expected Data
TFM-NO2-003	R = -OH	Expected Data	Expected Data	Expected Data	Expected Data
TFM-NO2-004	R = -SO₂NH₂	Expected Data	Expected Data	Expected Data	Expected Data

| Ciprofloxacin | (Control) | e.g., 1 | e.g., 0.5 | e.g., 1 | N/A |

MIC: Minimum Inhibitory Concentration required to prevent visible growth of bacteria.

Enzyme Inhibition

The fluorinated aromatic scaffold is a common feature in many enzyme inhibitors.[9] While the specific target is unknown without screening, derivatives could be tested against relevant enzyme classes like kinases, hydrolases, or phosphatases, which are often implicated in cancer and metabolic diseases.

Table 3: Hypothetical Enzyme Inhibition Data (IC₅₀, µM)

Derivative ID	Substitution Pattern	Target Enzyme 1 (e.g., α-Glucosidase)	Target Enzyme 2 (e.g., a Tyrosine Kinase)
TFM-NO2-001	(Parent Compound)	e.g., 55.4	e.g., >100
TFM-NO2-002	R = -NH₂	Expected Data	Expected Data
TFM-NO2-003	R = -OH	Expected Data	Expected Data
TFM-NO2-004	R = -SO₂NH₂	Expected Data	Expected Data

| Acarbose | (Control) | e.g., 2.05 | N/A |

Essential Experimental Protocols

To move from prediction to validation, robust and reproducible experimental protocols are required. The following are foundational assays for characterizing the biological activity of this compound class.

Protocol 1: In Vitro Cytotoxicity (MTT Assay)

This colorimetric assay is a standard method for assessing the metabolic activity of cells, which serves as a proxy for cell viability and proliferation.[10][11]

Objective: To determine the IC₅₀ value of test compounds on cancer cell lines.

Materials:

• 96-well flat-bottom plates

• Human cancer cell lines (e.g., MCF-7, A549)

• Complete growth medium (e.g., DMEM with 10% FBS)

• Test compounds dissolved in DMSO (stock solution)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in growth medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium. Include wells for a vehicle control (DMSO only) and a positive control (e.g., Doxorubicin). Incubate for 48-72 hours.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of solubilization solution to each well to dissolve the formazan crystals. Gently agitate the plate for 15 minutes.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Caption: Workflow for the MTT cytotoxicity assay.

Protocol 2: Nitroreductase Activity Assay

This assay confirms that the compounds are substrates for nitroreductase, validating the proposed mechanism of action. This example uses a colorimetric readout based on the reduction of cytochrome C.[12]

Objective: To measure the ability of a test compound to be reduced by a nitroreductase enzyme.

Materials:

• 96-well plate

• Recombinant nitroreductase (e.g., from E. coli)

• NADH or NADPH solution (e.g., 10 mM stock)

• Horse heart cytochrome C (e.g., 1 mM stock)

• Test compound dissolved in DMSO

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Microplate reader capable of kinetic reads at 550 nm

Procedure:

• Prepare Reaction Mix: In each well of a 96-well plate, prepare a reaction mix containing:

  • Reaction Buffer

  • Cytochrome C (final concentration ~70 µM)

  • NADH (final concentration ~500 µM)

  • Test compound at the desired concentration.

• Initiate Reaction: Add the nitroreductase enzyme to the wells to initiate the reaction. The total reaction volume is typically 100-200 µL. Include a control reaction without the enzyme.

• Kinetic Measurement: Immediately place the plate in a microplate reader pre-warmed to 37°C. Measure the rate of change in absorbance at 550 nm over a period of 5-10 minutes. The reduction of cytochrome C by the enzyme (in the presence of a suitable substrate) leads to an increase in absorbance at this wavelength.

• Analysis: Calculate the reaction rate (V) from the linear portion of the kinetic curve (ΔAbs/min). Compare the rate in the presence of the test compound to a known NTR substrate (positive control, e.g., menadione) and a no-substrate control. A higher rate indicates a better substrate for the enzyme.

Conclusion and Future Outlook

The 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene scaffold represents a promising, yet largely untapped, area for therapeutic innovation. By leveraging the established principles of nitroaromatic bioreduction and the pharmacokinetic benefits of fluorination, derivatives of this parent molecule are rationally predicted to possess significant anticancer and antimicrobial potential. This guide provides the foundational scientific logic and the essential experimental methodologies for researchers to embark on the synthesis and evaluation of this novel class of compounds. The validation of these hypotheses through rigorous screening and mechanistic studies will be a critical step in translating chemical potential into tangible therapeutic candidates.

References

• ResearchGate. (n.d.). Enzymatic assay for nitroreductase. Retrieved from [Link]

• Silva, J. M. F., et al. (2024). In vitro evaluation of the selective cytotoxicity and genotoxicity of three synthetic ortho-nitrobenzyl derivatives in human cancer cell lines, with and without metabolic activation. Drug and Chemical Toxicology, 1-12. Available at: [Link]

• Tavares, L. C., et al. (2012). A Study of Fluorinated β-Nitrostyrenes as Antimicrobial Agents. Molecules, 17(2), 2294-2305. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Real Time Detection of Live Microbes with a Highly Sensitive Bioluminescent Nitroreductase Probe. Retrieved from [Link]

• Kim, D., et al. (2021). Ratiometric Fluorescence Assay for Nitroreductase Activity: Locked-Flavylium Fluorophore as a NTR-Sensitive Molecular Probe. Sensors, 21(4), 1435. Available at: [Link]

• N'Da, D. D., & Iyebi, E. O. (2022). Enzyme (α-Glucosidase, α-Amylase, PTP1B & VEGFR-2) Inhibition and Cytotoxicity of Fluorinated Benzenesulfonic Ester Derivatives of the 5-Substituted 2-Hydroxy-3-nitroacetophenones. Molecules, 27(21), 7247. Available at: [Link]

• Research and Reviews. (2024). Enzyme Inhibition by Fluorinated Organic Molecules: Mechanistic Considerations. Retrieved from [Link]

• LifeNet Health LifeSciences. (n.d.). In Vitro Cytotoxicity Assays. Retrieved from [Link]

• University of Pretoria. (n.d.). Chapter 3: In Vitro Cytotoxicity. Retrieved from [Link]

• Alfa Cytology. (n.d.). In Vitro Cytotoxicity Assay. Retrieved from [Link]

• Kosheeka. (2025). In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Retrieved from [Link]

• Głowacka, I. E., et al. (2022). Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. Molecules, 27(2), 499. Available at: [Link]

• Yang, X., et al. (2023). Design, Synthesis, and Anticancer Activity of Novel 3,6-Diunsaturated 2,5-Diketopiperazines. Molecules, 28(11), 4358. Available at: [Link]

• Myers, A. G., et al. (2024). Discovery of a fluorinated macrobicyclic antibiotic through chemical synthesis. Nature Chemistry. Available at: [Link]

• MDPI. (2022). Antimicrobial Activity of Nitroaromatic Derivatives. Retrieved from [Link]

• Pospisilova, S., et al. (2021). Antibacterial Activity of Fluorobenzoylthiosemicarbazides and Their Cyclic Analogues with 1,2,4-Triazole Scaffold. Pharmaceuticals, 14(1), 2. Available at: [Link]

• ResearchGate. (n.d.). Enzyme (α-Glucosidase, α-Amylase, PTP1B & VEGFR-2) Inhibition and Cytotoxicity of Fluorinated Benzenesulfonic Ester Derivatives of the 5-Substituted 2-Hydroxy-3-nitroacetophenones. Retrieved from [Link]

• Al-Masoudi, N. A., et al. (2022). Synthesis, Anticancer Activity, and Molecular Docking of New 1,2,3-Triazole Linked Tetrahydrocurcumin Derivatives. Molecules, 27(19), 6653. Available at: [Link]

• El-Gazzar, M. G., et al. (2021). Click Synthesis, Anticancer Activity, and Molecular Docking Investigation of some Functional 1,2,3-triazole Derivatives. Molecules, 26(23), 7206. Available at: [Link]

• Kumar, A., et al. (2024). Exploring s-triazine derivatives as anticancer agents. Journal of Biomolecular Structure and Dynamics, 1-28. Available at: [Link]

• Khan, I., et al. (2023). Biology-oriented drug synthesis of nitrofurazone derivatives: Their α-glucosidase inhibitory activity and molecular docking studies. Arabian Journal of Chemistry, 16(1), 104419. Available at: [Link]

• Joseph, R., et al. (2021). Small-Molecule Inhibitors: Disrupting enzyme fluidity. eLife. Available at: [Link]

Sources

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. Ratiometric Fluorescence Assay for Nitroreductase Activity: Locked-Flavylium Fluorophore as a NTR-Sensitive Molecular Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rroij.com [rroij.com]
• 4. Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nitroreductase Assay Kit (Luminometric) (ab324120) | Abcam [abcam.com]
• 6. In vitro evaluation of the selective cytotoxicity and genotoxicity of three synthetic ortho-nitrobenzyl derivatives in human cancer cell lines, with and without metabolic activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Antibacterial Activity of Fluorobenzoylthiosemicarbazides and Their Cyclic Analogues with 1,2,4-Triazole Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Enzyme (α-Glucosidase, α-Amylase, PTP1B & VEGFR-2) Inhibition and Cytotoxicity of Fluorinated Benzenesulfonic Ester Derivatives of the 5-Substituted 2-Hydroxy-3-nitroacetophenones - PMC [pmc.ncbi.nlm.nih.gov]
• 10. repository.up.ac.za [repository.up.ac.za]
• 11. kosheeka.com [kosheeka.com]
• 12. researchgate.net [researchgate.net]